4-Methylthiophene-2-thiol

Core Science & Biosynthesis

Comprehensive Technical Guide to the Physical Properties and Methodologies of 4-Methylthiophene-2-thiol

Executive Summary

4-Methylthiophene-2-thiol (CAS: 3970-29-4) is a highly reactive, sulfur-rich heterocyclic building block. Characterized by a thiophene core substituted with a thiol group at the 2-position and a methyl group at the 4-position, this compound is indispensable in medicinal chemistry, materials science, and advanced organic synthesis. This whitepaper provides an authoritative, self-validating framework for understanding its physicochemical properties, synthetic methodologies, and handling protocols.

Structural and Physicochemical Profiling

Understanding the physical properties of 4-Methylthiophene-2-thiol is critical for predicting its behavior in both synthetic workflows and biological systems. The table below synthesizes its core quantitative data.

Property	Value	Causality / Scientific Significance
CAS Number	3970-29-4	Unique identifier for regulatory compliance and inventory tracking[1].
Molecular Formula	C5H6S2	Dictates the fundamental mass and elemental composition[2].
Molecular Weight	130.23 g/mol	Low molecular weight qualifies it as an ideal candidate for Fragment-Based Drug Discovery (FBDD)[2].
Boiling Point	~185–190 °C (Standard) / ~129 °C (Reduced Pressure)	High boiling point relative to its MW is caused by the strong polarizability of the thiophene sulfur and intermolecular hydrogen bonding from the thiol group[1],[3].
Density	1.18 – 1.252 g/cm³ at 25 °C	Denser than water, a typical characteristic of sulfur-rich heterocyclic compounds[4],[5].
Refractive Index	n20/D = 1.62	The high refractive index correlates directly with the highly conjugated π-electron system of the thiophene ring[5].
CLogP	2.78	Indicates moderate lipophilicity, which is optimal for crossing lipid bilayers in pharmacological applications[2].
Appearance	Yellow liquid	Coloration arises from the extended conjugation and potential trace oxidation impurities (disulfides)[6].

Synthetic Methodologies and Isolation Protocols

The synthesis of 4-Methylthiophene-2-thiol requires strict control over reaction conditions due to the nucleophilicity and oxidative lability of the resulting thiol. The most reliable laboratory-scale method involves the metal-halogen exchange of 2-bromo-4-methylthiophene followed by elemental sulfur insertion.

Protocol 1: Synthesis via Metal-Halogen Exchange

• Preparation: Flame-dry a Schlenk flask under an argon atmosphere. Add 2-bromo-4-methylthiophene (1.0 equiv) and anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the mixture to -78 °C using a dry ice/acetone bath. Dropwise add n-Butyllithium (n-BuLi, 1.05 equiv).

  • Causality: The reaction temperature must be strictly maintained at -78 °C. Thiophene derivatives are prone to ring-opening or unwanted deprotonation at elevated temperatures. Cryogenic conditions ensure exclusive metal-halogen exchange at the 2-position.

• Sulfur Insertion: After 30 minutes, add sublimed elemental sulfur (S8, 1.1 equiv) in one portion. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Causality: Elemental sulfur reacts rapidly with the thienyllithium intermediate to form the lithium thiolate salt. Warming ensures complete consumption of the sulfur.

• Acidification: Quench the reaction at 0 °C with 1M HCl (aq) until the pH reaches 2.

  • Causality: Acidification protonates the thiolate to yield the free thiol. A low pH prevents the base-catalyzed oxidative dimerization of the thiol into a disulfide[7].

• Extraction & Purification: Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via vacuum distillation (~129 °C)[3].

Caption: Synthetic workflow for 4-Methylthiophene-2-thiol via metal-halogen exchange.

Analytical Characterization and Validation

To ensure the integrity of the synthesized 4-Methylthiophene-2-thiol, rigorous analytical validation is required.

Protocol 2: NMR and GC-MS Validation

• Sample Preparation for NMR: Dissolve 10 mg of the product in 0.5 mL of anhydrous, acid-free CDCl3.

  • Causality: The thiol proton (-SH) is highly labile. Trace moisture (D2O) in the solvent will cause rapid deuterium exchange, resulting in the disappearance of the critical -SH signal (typically a doublet or broad singlet around 3.0–3.5 ppm) in the 1H-NMR spectrum.

• Spectral Analysis: The methyl group at position 4 will appear as a singlet (~2.2 ppm) and will split the adjacent aromatic protons (positions 3 and 5) into distinct doublets with a small meta-coupling constant (J ~ 1.5 Hz).

• GC-MS Analysis: Inject 1 µL of a dilute solution into a GC-MS equipped with a non-polar column (e.g., HP-5MS).

  • Causality: The molecular ion peak [M]+ should be observed at m/z 130.2. The presence of a prominent peak at m/z 258 would indicate oxidative dimerization to the disulfide, highlighting improper storage or handling[7].

Reactivity and Applications in Drug Development

In drug development, the thiol group of 4-Methylthiophene-2-thiol serves as a potent nucleophile and a strong metal-coordinating ligand. It is frequently employed to target zinc-dependent metalloenzymes (e.g., matrix metalloproteinases) or to cap noble metal nanoparticles (Ag/Au) in targeted drug delivery systems.

However, the inherent reactivity of the thiol necessitates careful handling. Free thiophenethiols are generally unstable in the presence of oxygen and base, readily oxidizing to form bis(4-methyl-2-thienyl) disulfide[7].

Caption: Reactivity pathways of 4-Methylthiophene-2-thiol in storage and applications.

Handling, Storage, and Stability

To maintain chemical integrity and prevent degradation:

• Storage Temperature: Must be stored at -10 °C under an inert atmosphere (Argon or Nitrogen)[2].

• Causality: Sub-zero temperatures drastically reduce the kinetics of oxidative dimerization.

• Transportation: Must be shipped with ice packs to prevent thermal degradation during transit[2].

• Safety Classification: Classified as a dangerous good (UN Number 3334) due to its volatility, pungent odor, and potential toxicity[2]. All handling must occur within a certified fume hood.

References

• VulcanChem. "4-methylthiophene-2-thiol (3970-29-4) for sale". Available at: 1

• EvitaChem. "Buy 4-Methylthiophene-2-thiol (EVT-12449598)". Available at: 3

• EvitaChem. "Buy 4-Methylthiophene-2-thiol (EVT-12449598) - Refractive Index". Available at: 5

• EnamineStore. "EN300-399889". Available at: 2

• VDOC.PUB. "Chemistry Of Heterocyclic Compounds: Thiophene And Its Derivatives". Available at: 7

Sources

• 1. 4-methylthiophene-2-thiol (3970-29-4) for sale [vulcanchem.com]
• 2. EnamineStore [enaminestore.com]
• 3. evitachem.com [evitachem.com]
• 4. 4-methylthiophene-2-thiol (3970-29-4) for sale [vulcanchem.com]
• 5. evitachem.com [evitachem.com]
• 6. evitachem.com [evitachem.com]
• 7. vdoc.pub [vdoc.pub]

Comprehensive Technical Guide: Purity and Characterization of 4-Methylthiophene-2-thiol

Executive Summary

4-Methylthiophene-2-thiol (CAS: 3970-29-4) is a highly reactive, sulfur-containing heterocyclic building block utilized extensively in medicinal chemistry, agrochemical development, and advanced materials science. As a functionalized thiophene, its unique electronic properties make it an excellent nucleophile for cross-coupling reactions and a critical precursor in the synthesis of complex active pharmaceutical ingredients (APIs). However, the inherent nucleophilicity of the thiol moiety renders the compound highly susceptible to oxidative dimerization. Consequently, rigorous characterization and high-resolution purity determination are critical to ensuring reproducibility in downstream synthetic workflows.

Physicochemical Profiling

Understanding the fundamental physicochemical properties of 4-methylthiophene-2-thiol is the first step in designing effective analytical and handling protocols. The quantitative data is summarized below for rapid reference.

Parameter	Specification / Data
IUPAC Name	4-Methylthiophene-2-thiol
CAS Number	3970-29-4
Molecular Formula	C₅H₆S₂
Molecular Weight	130.23 g/mol
SMILES String	CC1=CSC(S)=C1
CLogP	2.78
Transport / Storage	Ice pack (Group E1) / -10°C, Inert Atmosphere

Data compiled from authoritative chemical inventories including 1[1] and 2[2].

Structural Elucidation and Characterization Logic

The structural confirmation of 4-methylthiophene-2-thiol requires an orthogonal analytical approach to distinguish it from its positional isomers (e.g., 5-methylthiophene-2-thiol) and to ensure the integrity of the sulfhydryl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for verifying the substitution pattern on the thiophene ring. In a 600 MHz ¹H NMR spectrum (CDCl₃), the methyl group appears as a distinct singlet at δ 2.35 ppm 3[3]. The thiol proton (-SH) typically resonates as a broad singlet around δ 3.82 ppm 3[3]. Causality of Signal Broadening: The broadening of the -SH signal is caused by rapid intermolecular proton exchange, which eliminates scalar coupling to adjacent protons. The aromatic protons at the C3 and C5 positions appear as multiplets in the range of δ 6.95–7.10 ppm 3[3]. The absence of a proton signal at the C2 position confirms the site of sulfhydryl attachment.

Mass Spectrometry (GC-MS)

Electron Impact Mass Spectrometry (EI-MS) is preferred over Electrospray Ionization (ESI) because neutral thiols often exhibit poor ionization efficiency in ESI, whereas EI provides robust, hard ionization 4[4]. Under standard 70 eV EI conditions, the molecular ion peak (M⁺) is observed at m/z 130. A characteristic fragmentation pathway involves the loss of the sulfhydryl radical (•SH, 33 Da), yielding a stable thiopyrylium-like cation at m/z 97.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is utilized to quickly verify the presence of the thiol group. The S-H stretching vibration is observed as a weak but diagnostic band near 2550 cm⁻¹. Causality of Signal Intensity: The weakness of this band relative to typical O-H stretches is due to the significantly lower dipole moment change during the S-H bond vibration.

Multi-modal analytical logic for the structural elucidation of 4-Methylthiophene-2-thiol.

High-Resolution Purity Determination Protocols

Because 4-methylthiophene-2-thiol readily oxidizes to bis(4-methyl-2-thienyl) disulfide, chromatographic purity analysis must be capable of separating the monomeric thiol from its dimeric degradant. The following protocols are designed as self-validating systems.

Protocol A: Reverse-Phase HPLC Analysis (Non-Volatile Impurities)

Causality: Reverse-phase HPLC is ideal for quantifying the non-volatile disulfide impurity. The addition of 0.1% Trifluoroacetic acid (TFA) to the mobile phase is critical; thiophenethiols have a pKa of ~6.5. At neutral pH, they partially ionize to thiolates, causing severe peak splitting and tailing on silica-based columns. A pH of ~2 (via TFA) ensures 100% protonation, yielding sharp, symmetrical peaks.

Step-by-Step Methodology:

• Column Selection: C18 Reverse Phase (150 mm × 4.6 mm, 3.5 µm particle size).

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water with 0.1% TFA.

  • Solvent B: HPLC-grade Acetonitrile with 0.1% TFA.

• Gradient Program: Elute from 10% B to 90% B over 15 minutes to ensure elution of the highly non-polar disulfide dimer.

• Flow Rate & Detection: 1.0 mL/min; Monitor UV absorbance at 254 nm (optimal for the conjugated thiophene chromophore).

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of anhydrous acetonitrile immediately prior to injection to minimize auto-oxidation in the vial.

• System Suitability Validation: The resolution ( Rs​ ) between the 4-methylthiophene-2-thiol peak and the disulfide peak must be ≥2.0 . If Rs​<2.0 , the column must be flushed or replaced.

Protocol B: GC-FID/MS Analysis (Volatile Impurities)

Causality: Gas Chromatography is highly effective for quantifying volatile impurities, such as unreacted starting materials (e.g., halothiophenes) or positional isomers generated during nucleophilic substitution synthesis 5[5].

Step-by-Step Methodology:

• Column Selection: DB-5MS (30 m × 0.25 mm × 0.25 µm) to provide excellent separation of structurally similar isomers.

• Carrier Gas: High-purity Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Initial hold at 50°C for 2 min, ramp at 15°C/min to 250°C, and hold for 5 min to bake off heavy residues.

• Injection Parameters: 220°C inlet temperature with a split ratio of 50:1 to prevent column overloading.

• Detection: Flame Ionization Detector (FID) at 250°C for strict quantitation; parallel MS for peak identification.

Workflow for the purification and purity verification of 4-Methylthiophene-2-thiol.

Stability, Handling, and Storage

Thiols are notoriously sensitive to atmospheric oxygen and transition metal contaminants, which catalyze their oxidation.

• To prevent degradation, 4-Methylthiophene-2-thiol must be stored at or below -10°C 1[1].

• It is classified as a dangerous good (Group E1) and requires transport on ice packs1[1].

• For long-term preservation, the headspace of the storage vial must be purged with high-purity Argon or Nitrogen. When handling the reagent in the laboratory, Schlenk line techniques or a glovebox should be employed to maintain an anhydrous and anaerobic environment.

References

• EvitaChem.Buy 4-Methylthiophene-2-thiol (EVT-12449598).
• Sigma-Aldrich.4-methylthiophene-2-thiol | 3970-29-4.
• EnamineStore.EN300-399889 - 4-methylthiophene-2-thiol.
• ResearchGate.Enol and Enethiol Occurrence for Some Ketones and Thioketones. Mass Spectrometry and Theoretical Calculations.
• Vulcanchem.4-methylthiophene-2-thiol (3970-29-4) for sale.

Sources

• 1. EnamineStore [enaminestore.com]
• 2. 4-methylthiophene-2-thiol | 3970-29-4 [sigmaaldrich.com]
• 3. 4-methylthiophene-2-thiol (3970-29-4) for sale [vulcanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. evitachem.com [evitachem.com]

Reactivity of the Thiol Group in 4-Methylthiophene-2-thiol: A Technical Guide for Drug Development

Executive Summary

4-Methylthiophene-2-thiol (CAS: 3970-29-4) is a highly versatile organosulfur building block utilized extensively in organic synthesis, materials science, and pharmaceutical development[1]. The presence of the thiol (-SH) group directly attached to the electron-rich thiophene ring dictates its primary chemical behavior. This whitepaper provides an in-depth mechanistic analysis of its reactivity, structural tautomerism, and implications in drug bioactivation, supported by field-proven, self-validating experimental protocols.

Structural Dynamics & Tautomeric Equilibrium

To understand the reactivity of 4-Methylthiophene-2-thiol, one must first analyze its structural dynamics. The thiophene ring is an aromatic heterocycle, and the addition of a 4-methyl group acts as an electron-donating group (EDG) via hyperconjugation. This slightly increases the electron density on the ring compared to unsubstituted thiophene-2-thiol, enhancing the nucleophilicity of the adjacent thiol group.

Crucially, thiophene-2-thiols do not exist as static structures; they exhibit a dynamic tautomeric equilibrium. Solutions of these compounds contain significant quantities of thione tautomers, specifically 5H-thiophene-2-thione and the more accessible 3H-thiophene-2-thione[2]. While the thiol form is generally the energetically preferred state for reaction, the proton transfer to the 3-carbon or 5-carbon positions creates a reactive landscape that influences its spectroscopic properties and dictates its behavior in coordination chemistry[2].

Caption: Tautomeric equilibrium and primary activation pathways of 4-Methylthiophene-2-thiol.

Chemical Reactivity Profile

The reactivity of 4-Methylthiophene-2-thiol is predominantly governed by the high polarizability and low bond dissociation energy of the S-H bond.

• Nucleophilic Substitution: The thiol group is readily deprotonated by mild bases to form a thiolate anion. Due to the large atomic radius of sulfur, the thiolate electron cloud is highly polarizable, making it an exceptional nucleophile. It readily participates in SN​2 and SN​Ar reactions to form stable thioethers[3].

• Oxidation Pathways: The thiol group is highly susceptible to oxidation. Under mild oxidative conditions (e.g., iodine or atmospheric oxygen), it undergoes a single-electron transfer process followed by radical dimerization to form a disulfide[3]. Stronger oxidants (e.g., H2​O2​ in acetic acid) will push the oxidation state further, yielding sulfonic acids[3].

• Coordination Chemistry: The compound acts as a powerful ligand, utilizing the lone pairs on the sulfur atom to form stable coordination complexes with transition metal ions, a property heavily leveraged in materials science and catalysis[3].

Implications in Drug Bioactivation

In drug development, thiophene rings are well-documented structural alerts. Cytochrome P450 enzymes (particularly CYP1A2, CYP2B6, and CYP2C19) can metabolize the thiophene ring into highly reactive electrophilic metabolites, such as thiophene S-oxides and epoxides, which are frequently responsible for drug-induced hepatotoxicity[4].

When designing drugs incorporating the 4-Methylthiophene-2-thiol moiety, researchers must account for two competing reactive sites: the bioactivation of the thiophene ring itself[4], and the intrinsic reactivity of the free thiol group, which can form unintended covalent adducts with cysteine residues on off-target proteins. Masking the thiol as a thioether or utilizing it as a targeted covalent inhibitor (TCI) warhead are common strategic workarounds.

Quantitative Data

The following tables summarize the physicochemical properties and standard reactivity metrics for 4-Methylthiophene-2-thiol to guide experimental design.

Table 1: Physicochemical Properties

Property	Value	Causality / Significance
CAS Number	3970-29-4[1]	Unique identifier for procurement and safety tracking.
Molecular Weight	130.23 g/mol [1]	Low molecular weight makes it an ideal fragment for drug discovery.
Formula	C5​H6​S2​ [1]	Contains two sulfur atoms (one ring, one exocyclic) with distinct reactivities.
CLogP	2.78[1]	Moderate lipophilicity; ensures good solubility in organic solvents (DMF, DCM).

Table 2: Comparative Reactivity & Expected Yields

Reaction Type	Typical Reagents	Major Product	Expected Yield	Mechanistic Causality
Nucleophilic Substitution	R-Br, K2​CO3​ , DMF	Thioether	85-95%	Highly polarizable thiolate anion drives rapid, irreversible SN​2 attack.
Mild Oxidation	I2​ , EtOH, Et3​N	Disulfide Dimer	>90%	Low S-H bond dissociation energy favors rapid radical dimerization.
Strong Oxidation	H2​O2​ , AcOH	Sulfonic Acid	60-75%	Excess oxidant fully oxygenates the exocyclic sulfur atom.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol includes built-in feedback loops to confirm reaction progress without requiring immediate complex spectroscopic analysis.

Protocol 1: Synthesis of Thioethers via Nucleophilic Substitution

Objective: Convert 4-Methylthiophene-2-thiol into a stable thioether using an alkyl halide.

• Deprotonation: Dissolve 1.0 equivalent of 4-Methylthiophene-2-thiol in anhydrous DMF (0.2 M). Add 1.2 equivalents of anhydrous K2​CO3​ .

  • Causality: K2​CO3​ is a mild base that quantitatively deprotonates the thiol (pKa ~7-8) without causing ring degradation. DMF solvates the potassium cation, leaving a "naked," highly reactive thiolate anion.

• Electrophilic Addition: Cool the mixture to 0°C. Dropwise, add 1.1 equivalents of the target alkyl bromide.

  • Causality: The SN​2 reaction is highly exothermic. Low temperatures prevent polyalkylation and thermal degradation of the thiophene ring.

• Self-Validation (Reaction Monitoring): Spot the reaction mixture on a TLC plate alongside the starting material. Develop the plate and spray with Ellman's reagent (DTNB).

  • Validation Logic: Ellman's reagent reacts exclusively with free thiols to produce a bright yellow color. The complete disappearance of the yellow spot confirms 100% conversion to the thioether. If yellow persists, add 0.1 eq of alkyl bromide.

• Quenching & Isolation: Pour the mixture into ice water to quench. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x).

  • Causality: Extensive brine washes are mandatory to pull the highly polar DMF out of the organic layer.

• Purification: Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography (Hexane:EtOAc).

Caption: Self-validating experimental workflow for thioether synthesis via nucleophilic substitution.

Protocol 2: Controlled Disulfide Dimerization

Objective: Synthesize the disulfide dimer of 4-Methylthiophene-2-thiol without over-oxidation.

• Initiation: Dissolve 1.0 equivalent of the thiol in absolute ethanol. Add 0.1 equivalents of Triethylamine ( Et3​N ).

  • Causality: The catalytic base facilitates the formation of trace thiolate anions, which are significantly more susceptible to oxidation than the neutral thiol.

• Controlled Oxidation: Prepare a 0.5 M solution of Iodine ( I2​ ) in ethanol. Add this solution dropwise to the thiol mixture at room temperature.

  • Causality: Iodine is a mild, selective oxidant that cleanly stops at the disulfide stage, strictly preventing the formation of sulfinic or sulfonic acids[3].

• Self-Validation (Visual Endpoint): Continue dropwise addition until a faint, persistent brown color remains in the flask for more than 60 seconds.

  • Validation Logic: This is a self-indicating redox titration. The persistence of unreacted iodine (brown) guarantees that all thiol molecules have been consumed.

• Workup: Quench the excess iodine with a few drops of saturated sodium thiosulfate solution (color will shift from brown to clear). Extract with DCM, dry, and evaporate to yield the pure disulfide.

References

• The Journal of Physical Chemistry A. "Insights into the Nature of the Chemical Bonding in Thiophene-2-thiol from X-ray Absorption Spectroscopy." ACS Publications, 2016. Available at:[Link]

• Chemical Research in Toxicology. "Bioactivation Potential of Thiophene-Containing Drugs." ACS Publications, 2014. Available at:[Link]

Sources

• 1. EnamineStore [enaminestore.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS 7774-74-5: 2-Thiophenethiol | CymitQuimica [cymitquimica.com]
• 4. pubs.acs.org [pubs.acs.org]

4-Methylthiophene-2-thiol: A Versatile Building Block in Advanced Organic Synthesis

Executive Summary

4-Methylthiophene-2-thiol (CAS: 3970-29-4) is a highly versatile organosulfur building block utilized extensively in complex organic synthesis, pharmaceutical development, and materials science[1],. Characterized by a highly nucleophilic thiol group at the C2 position and an electron-donating methyl group at the C4 position, this compound serves as a critical intermediate for synthesizing complex thioethers, chiral pharmaceutical agents, and functionalized heterocycles[2],[3].

As a Senior Application Scientist, I have structured this technical guide to move beyond basic reaction descriptions. Here, we will dissect the structural dynamics, mechanistic causality, and self-validating experimental protocols required to successfully deploy 4-methylthiophene-2-thiol in your synthetic pipelines.

Structural Dynamics & Reactivity Profile

The reactivity of 4-methylthiophene-2-thiol is governed by the synergistic electronic effects of its functional groups. The methyl group at the C4 position acts as a weak electron-donating group (EDG) via hyperconjugation. This slightly increases the electron density of the thiophene ring compared to unsubstituted thiophene-2-thiol, which in turn enhances the nucleophilicity of the C2-thiolate anion once deprotonated[4].

The Double-Edged Sword of Electron Density: While the enhanced nucleophilicity makes it an excellent "soft" nucleophile for substitution reactions, it also renders the thiol highly susceptible to oxidative dimerization. In the presence of atmospheric oxygen, the thiolate rapidly oxidizes to form a stable disulfide[4],[5]. Consequently, all synthetic workflows involving this building block must strictly adhere to air-free (Schlenk) techniques to ensure high yields and prevent complex downstream purifications.

Core Synthetic Workflows

Stereospecific Nucleophilic Substitution (SN2)

One of the most prominent applications of thiophene-2-thiols is their use as nucleophiles in SN2 reactions to construct chiral pharmaceutical intermediates, such as those required for carbonic anhydrase inhibitors (e.g., dorzolamide)[6]. The thiolate anion readily attacks chiral electrophiles—such as (R)-3-halobutanoic acid derivatives or tosylates—resulting in a complete inversion of stereochemistry to yield the desired (S)-enantiomer[6].

Workflow of stereospecific SN2 nucleophilic substitution using 4-methylthiophene-2-thiol.

Palladium-Catalyzed C-S Cross-Coupling

Historically, forming aryl-thienyl thioethers required harsh conditions (strong bases, high temperatures) that were incompatible with sensitive functional groups[7]. Modern synthesis employs Palladium-catalyzed C-S cross-coupling to overcome these limitations[7]. The primary mechanistic hurdle here is catalyst poisoning ; thiolates strongly coordinate to Palladium, forming stable, inactive Pd(II)-bis(thiolate) dimers. This is mitigated by employing bulky biaryl phosphine ligands that sterically shield the metal center, promoting transmetalation while preventing catalyst deactivation[7].

Catalytic cycle for Palladium-mediated C-S cross-coupling of 4-methylthiophene-2-thiol.

Radical-Mediated Thioesterification

Recent advancements have expanded the utility of thiophene-2-thiols into photochemical and radical-mediated pathways. Under visible-light photoredox catalysis, these thiols can undergo cross-coupling to form thioesters via radical intermediates, offering a mild, metal-free alternative for late-stage functionalization[5].

Quantitative Reaction Metrics

The following table summarizes the optimized parameters and expected yields for the primary derivatization pathways of 4-methylthiophene-2-thiol.

Reaction Pathway	Catalyst / Reagents	Temp (°C)	Time (h)	Avg. Yield (%)	Mechanistic Advantage
Stereospecific SN2	LiOH, DMF, (R)-Tosylate	40–45	2–4	85–92	>99% ee; E2 elimination completely suppressed
Pd-Catalyzed C-S Coupling	Pd(OAc)₂, Xantphos, DIPEA	90–100	12–16	78–86	Bulky ligand overcomes Pd-thiolate catalyst poisoning
Radical Thioesterification	Mes-Acr photocatalyst, Light	25	6	70–80	Mild, metal-free C(sp3)-H activation

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the causality behind the action to empower the bench scientist.

Protocol 1: Synthesis of (S)-3-(4-Methylthiophen-2-ylthio)butanoic Acid via SN2

Adapted from optimized chiral building block syntheses[6].

• System Preparation: Flame-dry a Schlenk flask and purge with Argon for 15 minutes.

  • Causality: The electron-rich thiolate is highly prone to oxidative dimerization. An absolute inert atmosphere is non-negotiable.

• Thiolate Generation: Dissolve 4-methylthiophene-2-thiol (1.0 equiv) in strictly degassed DMF. Cool to 0°C. Slowly add LiOH (1.1 equiv).

  • Causality: Low temperatures prevent thermal degradation of the thiolate. Degassing the solvent via freeze-pump-thaw prevents dissolved oxygen from forming the disulfide byproduct.

• Electrophile Addition: Add methyl (R)-3-(p-toluenesulfonyloxy)butyrate (0.95 equiv) dropwise.

  • Causality: The tosylate is chosen over a chloride or bromide because its superior leaving group ability allows the SN2 reaction to proceed at lower temperatures, entirely suppressing the competing E2 elimination that would destroy the chiral center.

• Reaction & Validation: Warm the mixture to 40–45°C and stir for 3 hours. Monitor by HPLC.

  • Self-Validation: The reaction is complete when the HPLC peak corresponding to the tosylate completely disappears. This ensures no unreacted electrophile complicates the downstream aqueous workup.

Protocol 2: Palladium-Catalyzed Synthesis of Aryl Thioethers

Adapted from modern C-S cross-coupling methodologies[7].

• Catalyst Pre-activation: In a glovebox, combine Pd(OAc)₂ (5 mol%) and Xantphos (10 mol%) in 1,4-dioxane. Stir for 10 minutes.

  • Causality: Xantphos is a bulky, bidentate ligand with a wide bite angle. It forces the Palladium center into a geometry that strongly favors reductive elimination and physically blocks the coordination of a second thiolate molecule, preventing the formation of a dead-end complex.

• Reagent Addition: Add the aryl iodide (1.0 equiv), 4-methylthiophene-2-thiol (1.2 equiv), and N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

  • Causality: DIPEA is used instead of a strong inorganic base (like NaOtBu) to slowly generate the thiolate in situ, keeping its steady-state concentration low. This kinetic control is a self-validating step to maintain catalyst turnover.

• Reaction & Validation: Heat to 100°C for 12 hours. Monitor via GC-MS.

  • Self-Validation: The presence of the target thioether mass without significant disulfide byproducts confirms the efficacy of the inert atmosphere and the success of the steric shielding by the ligand.

References

• 4-甲基噻吩-2-硫醇 | 4-Methylthiophene-2-thiol | 3970-29-4 - 乐研试剂 Source: leyan.com URL:1

• 4-methylthiophene-2-carboxaldehyde | Sigma-Aldrich Source: sigmaaldrich.com URL:

• 4-methylthiophene-2-thiol (3970-29-4) for sale - Vulcanchem Source: vulcanchem.com URL:2

• Integrated Synthesis of Thienyl Thioethers and Thieno[3,2-b] thiophenes via 1-Benzothiophen-3(2H)-ones Source: thieme-connect.com URL:7

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis Source: mdpi.com URL:3

• CAS 7774-74-5: 2-Thiophenethiol | CymitQuimica Source: cymitquimica.com URL:4

• Harnessing radical mediated reactions of thioacids for organic synthesis - Chemical Communications Source: rsc.org URL:5

• An In-depth Technical Guide to the Synthesis of (S)-3-(Thiophen-2-ylthio)butanoic acid Source: benchchem.com URL:6

Sources

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• 2. 4-methylthiophene-2-thiol (3970-29-4) for sale [vulcanchem.com]
• 3. mdpi.com [mdpi.com]
• 4. CAS 7774-74-5: 2-Thiophenethiol | CymitQuimica [cymitquimica.com]
• 5. Harnessing radical mediated reactions of thioacids for organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00123D [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. thieme-connect.com [thieme-connect.com]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of Novel 4-Methylthiophene-2-thiol Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Scientific Rationale

Thiophene-2-thiols are highly valued in medicinal chemistry and materials science. They serve as critical bioisosteres for phenols, metal-binding pharmacophores in metalloenzyme inhibitors, and versatile precursors for cross-coupling reactions. However, synthesizing specific structural isomers, such as 4-methylthiophene-2-thiol , presents a distinct regioselectivity challenge.

The Regioselectivity Challenge & IUPAC Nomenclature Shift

The logical starting material for this synthesis is commercially available 3-methylthiophene . This heterocycle possesses two α-protons (C2 and C5) susceptible to deprotonation. Standard metalation using n-butyllithium (n-BuLi) yields an undesirable mixture of 2-lithio and 5-lithio isomers (approximately a 1:3.5 ratio) due to competing kinetic and thermodynamic factors [1].

To achieve absolute regiocontrol, the synthesis leverages steric exclusion . By utilizing a highly bulky base such as Lithium 2,2,6,6-tetramethylpiperidide (LiTMP), deprotonation is directed exclusively to the less sterically hindered C5 position.

Expert Insight on Causality: When the C5 position of 3-methylthiophene is lithiated and subsequently quenched with sulfur, the resulting thiol group dictates a shift in IUPAC numbering. Because the thiol (-SH) is the principal functional group, it must be assigned the lowest possible locant (C2). Consequently, the methyl group originally at C3 is reassigned to C4, yielding the target 4-methylthiophene-2-thiol .

Mechanistic Pathway

The synthetic route relies on a controlled sequence of directed ortho-lithiation, nucleophilic attack on elemental sulfur (S₈), and acidic workup.

Mechanistic pathway for the regioselective synthesis of 4-methylthiophene-2-thiol.

Optimization of Lithiation Conditions

Choosing the correct base system is the single most critical variable in this workflow. The table below summarizes the quantitative impact of steric bulk on the regioselectivity of 3-methylthiophene deprotonation [1, 2].

Base System	Temperature	Regioselectivity (C5 : C2)	Yield
n-BuLi	Room Temp	3.5 : 1	99%
n-BuLi	-78 °C	4.4 : 1	<90%
n-BuLi / TMP-H (10 mol%)	-20 °C	12 : 1	94%
LiTMP (Stoichiometric)	-78 °C	79 : 1	>95%

Experimental Protocol: Self-Validating Workflow

This protocol is designed to be self-validating, providing visual and physical cues to ensure the integrity of each step.

Step 1: In Situ Generation of LiTMP

• Charge a flame-dried Schlenk flask equipped with a magnetic stirrer with anhydrous THF (0.5 M relative to substrate) and 2,2,6,6-tetramethylpiperidine (TMP-H, 1.05 equiv) under a strict argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes.

• Stir for 30 minutes at -78 °C to ensure complete formation of LiTMP.

Step 2: Regioselective Metalation

• Add 3-methylthiophene (1.0 equiv) dropwise to the LiTMP solution at -78 °C.

• Maintain stirring at -78 °C for 1 hour.

  • Causality Check: The extreme steric bulk of the tetramethylpiperidide anion physically prevents it from accessing the C2 proton adjacent to the methyl group, forcing >98% of the deprotonation to occur at the C5 position.

Step 3: Sulfur Quenching (Thiolation)

• Briefly remove the septum under positive argon flow and add elemental sulfur powder (S₈, 1.1 equiv based on sulfur atoms) in one rapid portion.

• Allow the reaction mixture to slowly warm to room temperature over 2 hours.

  • Self-Validation Cue: The reaction will undergo a distinct color transition. The initial pale solution will turn deep yellow/orange as the S₈ ring is cleaved and the highly polar lithium 4-methylthiophene-2-thiolate is formed. Complete dissolution of the sulfur powder indicates successful thiolate formation.

Step 4: Acidic Workup and Isolation

• Cool the reaction mixture to 0 °C and quench slowly with degassed 1M HCl (aq) until the aqueous layer reaches pH 2.

• Extract the aqueous phase with degassed diethyl ether (3 × 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Trustworthiness & Handling Warning: Free thiols are highly susceptible to oxidative dimerization into disulfides upon exposure to atmospheric oxygen. All extraction solvents must be sparged with argon. The crude product should be purified via vacuum distillation immediately or used directly in downstream derivatization.

Downstream Derivatization Strategies

Once synthesized, 4-methylthiophene-2-thiol is a highly reactive nucleophile and redox-active intermediate. The diagram below outlines primary derivatization routes utilized in drug discovery and materials engineering.

Downstream derivatization workflows for 4-methylthiophene-2-thiol.

References

• Title: Highly Selective 5-Substitution of 3-Methylthiophene via Directed Lithiation Source: The Journal of Organic Chemistry (ACS Publications), 2007, 72(3), 1031-1034. URL: [Link]

• Title: Practical Access to Metallo Thiophenes: Regioselective Synthesis of 2,4-Disubstituted Thiophenes Source: Organic Process Research & Development (ACS Publications), 2010, 14(6), 1464-1468. URL: [Link]

Application Note: 4-Methylthiophene-2-thiol in Thiol-Ene Click Chemistry: Mechanisms, Protocols, and Drug Development Applications

Introduction: The Heteroaromatic Thiol Challenge

Thiol-ene click chemistry—the radical-mediated hydrothiolation of an alkene—is celebrated for its high atom economy, rapid kinetics, and orthogonal reactivity. However, while aliphatic thiols readily participate in these reactions, heteroaromatic thiols present a significant synthetic bottleneck. Substrates like 4-Methylthiophene-2-thiol (CAS: 3970-29-4)[1] often fail to undergo efficient hydrothiolation under standard thermal radical conditions[2].

The causality behind this failure lies in thermodynamics: the resulting heteroaromatic thiyl radical is highly resonance-stabilized. Instead of inserting into an unactivated alkene (the anti-Markovnikov propagation step), the stable thiyl radicals preferentially dimerize to form inactive disulfides. To harness the bioisosteric power of 4-methylthiophene in drug development, scientists must employ advanced visible-light photoredox catalysis to lower the activation barrier and kinetically drive the carbon-sulfur (C-S) bond formation ()[3].

Mechanistic Causality: Overcoming Radical Stability

To successfully utilize 4-Methylthiophene-2-thiol, the experimental design must incorporate a transition-metal photocatalyst (e.g., Ru(bpz)₃²⁺) and a redox mediator (e.g., p-toluidine)[3].

Why use a redox mediator? Direct single-electron oxidation of a heteroaromatic thiol by an excited photocatalyst is often inefficient. By introducing p-toluidine, the excited Ruthenium catalyst oxidizes the aniline derivative first. The resulting radical cation then undergoes a rapid Proton-Coupled Electron Transfer (PCET) with 4-Methylthiophene-2-thiol. This indirect, kinetically favored pathway generates the necessary thiyl radical at a steady, controlled rate, preventing a high localized concentration of radicals and thereby suppressing unwanted disulfide dimerization.

Fig 1. Mechanistic cycle of photoredox-catalyzed thiol-ene click addition for heteroaromatic thiols.

Quantitative Data: Reactivity Profiling

The efficiency of thiophene-derived thiols varies drastically depending on the coupling modality. Table 1 summarizes the reaction efficiencies, highlighting why photoredox catalysis is the premier choice for unactivated alkenes.

Table 1: Reaction Efficiencies of Thiophene-Thiols Across Coupling Modalities

Thiol Substrate	Reaction Type	Coupling Partner	Catalyst/Initiator	Yield	Ref
Thiophene-2-thiol	Decarboxylative 1,1-Thiolation	Vinylene Carbonate	K₃PO₄ (Base-induced)	73–84%	[4]
Thiophene-2-thiol	Oxidative Dehydrogenative	Cyclohexane	CuCl₂ / TBHP	43%	[5]
Heteroaromatic Thiols	Thia-Michael Addition	Acrylamides	N-ethylpiperidine	36–56%	[6]
4-Methylthiophene-2-thiol	Photoredox Thiol-Ene	Unactivated Alkenes	Ru(bpz)₃²⁺ / p-toluidine	80–90% *	[3]

*Projected yield based on optimized photoredox conditions for heteroaromatic thiols.

Self-Validating Experimental Protocol

The following protocol details the visible-light mediated thiol-ene coupling of 4-Methylthiophene-2-thiol with a terminal alkene.

Step-by-Step Methodology

1. Reagent Preparation: In a flame-dried 10 mL Schlenk tube, combine 4-Methylthiophene-2-thiol (1.0 equiv, limiting reagent), the target terminal alkene (3.0 equiv), Ru(bpz)₃(PF₆)₂ (1.0 mol %), and p-toluidine (0.5 equiv) in anhydrous acetonitrile (0.1 M relative to the thiol). Causality Check: The thiol is kept as the limiting reagent to further suppress the statistical probability of disulfide dimerization ()[3].

2. Deoxygenation (Critical Step): Subject the mixture to three consecutive freeze-pump-thaw cycles backfilled with ultra-high purity Argon. Causality Check: Molecular oxygen is a triplet diradical. If present, it will quench the excited Ru²⁺* state and intercept carbon-centered radical intermediates to form peroxides, completely terminating the chain propagation.

3. Irradiation: Place the Schlenk tube approximately 5 cm away from a 450 nm blue LED light source. Stir vigorously at room temperature for 6–8 hours.

4. Quenching and Purification: Turn off the light source, expose the mixture to air to quench the reaction, and concentrate under reduced pressure. Purify the crude mixture via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Fig 2. Step-by-step experimental workflow for the visible-light mediated thiol-ene click reaction.

System Validation & Quality Control

A robust protocol must be self-validating. To ensure the integrity of the thiol-ene coupling, researchers must implement the following orthogonal tracking methods:

• In-Process Tracking (Ellman’s Reagent): Spot the reaction mixture on a TLC plate alongside a drop of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)). Free 4-Methylthiophene-2-thiol will reduce DTNB to TNB, producing a bright yellow spot. The complete disappearance of this yellow spot confirms total thiol consumption.

• Post-Process Structural Validation (¹H NMR): The reaction is strictly anti-Markovnikov. Validation is achieved by observing the complete disappearance of the terminal alkene protons (typically a multiplet at ~5.8 ppm and a terminal doublet at ~5.0 ppm) and the emergence of a new triplet near 2.8–3.0 ppm, corresponding to the methylene protons alpha to the newly formed thioether linkage.

References

• Redox Mediators in Visible Light Photocatalysis: Photocatalytic Radical Thiol–Ene Additions. The Journal of Organic Chemistry.[Link]

• Base-Induced Decarboxylative 1,1-Alkoxy Thiolation via Hydrothiolation of Vinylene Carbonate. The Journal of Organic Chemistry. [Link]

• A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur. Organic & Biomolecular Chemistry.[Link]

• Oxidative Dehydrogenative Coupling of Thiols with Alkanes for the Synthesis of Sulfoxides. Organic Letters.[Link]

• Harnessing radical mediated reactions of thioacids for organic synthesis. Chemical Communications.[Link]

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• 6. A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB00512C [pubs.rsc.org]

Application Note: Highly Efficient S-Alkylation of 4-Methylthiophene-2-thiol for Advanced Pharmaceutical Intermediates

Executive Summary & Mechanistic Rationale

Thioethers (sulfides) are foundational motifs in medicinal chemistry, serving as critical pharmacophores in various antimicrobial, anti-inflammatory, and oncology drugs[1]. Specifically, the S-alkylation of heteroaryl thiols like 4-methylthiophene-2-thiol provides access to highly functionalized thiophene derivatives, which act as valuable bioisosteres for phenyl rings in rational drug design.

Unlike aliphatic thiols, heteroaryl thiols present unique reactivity profiles. The sp²-hybridized thiophene ring exerts an electron-withdrawing effect, significantly lowering the pKa of the sulfhydryl group (typically pKa ~5.5–6.5) compared to aliphatic counterparts (pKa ~8–10)[2]. This thermodynamic property allows for selective deprotonation under mildly basic conditions, enabling orthogonal bioconjugation or highly chemoselective alkylation without the risk of competing side reactions[2]. Furthermore, the 4-methyl substituent modulates the ring's electron density, subtly increasing the nucleophilicity of the resulting thiolate while providing steric shielding against undesired C-alkylation at the 3-position.

Workflow of 4-Methylthiophene-2-thiol S-alkylation via SN2 mechanism.

Quantitative Data: Comparative Reaction Conditions

Historically, S-alkylation required harsh conditions. However, modern protocols emphasize green chemistry, utilizing mild bases, ambient temperatures, and alternative energy sources to achieve superior yields with high purity[3],[1]. The table below summarizes validated parameters for heteroaryl thiol S-alkylation.

Reaction Condition	Base Catalyst	Solvent System	Temp (°C)	Time	Avg. Yield (%)	Ref
Standard Batch	K₂CO₃ (1.5 eq)	DMF (Anhydrous)	25	2–4 h	85–92	[1]
Green Aqueous	Et₃N (1.2 eq)	H₂O / Acetone	25	4–6 h	80–88	[1]
Ultrasonic	None / Mild	Acetone	25	15–30 min	90–95	[3]
Solvent-Free	KF/Al₂O₃	None (Solid State)	MW / US	< 10 min	> 90	[4]

Detailed Experimental Protocols

As a self-validating system, both protocols below incorporate in-process controls to ensure the integrity of the chemical transformation.

Protocol A: Standard High-Yield S-Alkylation (Polar Aprotic System)

Objective: To achieve >90% yield of the S-alkylated product using standard batch chemistry, ideal for scale-up and complex electrophiles.

Step-by-Step Methodology & Causality:

• System Purging: Equip a flame-dried round-bottom flask with a magnetic stir bar and a rubber septum. Purge the flask with Nitrogen (N₂) or Argon for 10 minutes.

  • Causality: Heteroaryl thiols are highly susceptible to oxidative dimerization (forming disulfides) in the presence of oxygen and base. An inert atmosphere is a mandatory self-validating step to ensure baseline purity.

• Substrate Solvation: Dissolve 4-methylthiophene-2-thiol (10 mmol) in 20 mL of anhydrous DMF.

  • Causality: DMF is a polar aprotic solvent that effectively solvates the potassium cation, leaving the thiolate anion "naked" and maximizing its nucleophilicity for the subsequent Sₙ2 attack.

• Deprotonation: Add finely powdered K₂CO₃ (15 mmol) in one portion. Stir the suspension at room temperature for 15 minutes.

  • Causality: K₂CO₃ is a mild, insoluble base. It is strong enough to deprotonate the acidic heteroaryl thiol but weak enough to prevent E2 elimination of the alkyl halide. The visual transition to a slightly yellow/orange tint indicates the formation of the thiolate anion.

• Electrophile Addition: Add the alkyl halide (11 mmol) dropwise over 5 minutes via syringe.

  • Causality: Dropwise addition prevents localized concentration spikes, mitigating the risk of double alkylation (sulfonium salt formation) and controlling the mild exotherm of the Sₙ2 reaction.

• In-Process Validation (TLC): Stir at room temperature for 2–4 hours. Monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc 9:1).

  • Self-Validating System: The disappearance of the highly UV-active, lower-R_f thiol spot and the appearance of a higher-R_f thioether spot confirms reaction completion. Alternatively, spotting Ellman's reagent on the TLC plate will yield no yellow color once the free thiol is totally consumed.

• Quenching & Isolation: Pour the reaction mixture into 100 mL of ice-cold distilled water. Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine (5 x 30 mL).

  • Causality: DMF is highly water-soluble; sequential brine washes effectively pull the solvent out of the organic phase, preventing emulsion formation and ensuring a clean crude product.

• Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Ultrasonic Green Protocol (Aqueous Medium)

Objective: A rapid, environmentally benign approach utilizing acoustic cavitation to drive the reaction in minutes without toxic polar aprotic solvents[3].

Step-by-Step Methodology & Causality:

• Reaction Assembly: In a heavy-walled glass vial, combine 4-methylthiophene-2-thiol (5 mmol), alkyl halide (5.5 mmol), and Et₃N (6 mmol) in 10 mL of an Acetone/Water (1:1 v/v) mixture.

  • Causality: Et₃N acts as both a base and a phase-transfer facilitator in the aqueous medium. Water serves as a green solvent[1], while acetone ensures the solubility of the organic substrates.

• Ultrasonic Irradiation: Submerge the vial in an ultrasonic bath (e.g., 35 kHz) at room temperature for 15–30 minutes.

  • Causality: Ultrasonic waves induce acoustic cavitation—the rapid formation and collapse of microscopic bubbles. This generates extreme localized temperatures and pressures, drastically accelerating mass transfer and the Sₙ2 reaction rate across the biphasic boundary, reducing reaction times from hours to minutes[3].

• Product Precipitation/Extraction:

  • Self-Validating System: The transition from a biphasic liquid mixture to a fine suspension of solid product acts as a visual indicator of reaction progress. For solid products, isolate via vacuum filtration. For liquids, extract with minimal diethyl ether, dry, and concentrate.

Analytical Validation

To ensure the structural integrity of the synthesized S-alkyl 4-methylthiophene-2-thioether, perform the following analytical checks:

• ¹H NMR (CDCl₃): Confirm the disappearance of the characteristic -SH proton (typically a broad singlet around 3.0–3.5 ppm). Verify the presence of the newly integrated alkyl protons (e.g., a singlet around 3.8–4.0 ppm for a benzyl -CH₂- group attached to the sulfur atom).

• FT-IR Spectroscopy: Verify the complete absence of the weak S-H stretching band at ~2550–2600 cm⁻¹.

References

• An easy and fast ultrasonic selective S-alkylation of hetaryl thiols at room temperature - PubMed (Elsevier B.V.). 3

• Alkylation of Thiols in Green Mediums - Journal of Materials and Environmental Science. 1

• Benign and efficient preparation of thioethers by solvent-free S-alkylation of thiols with alkyl halides catalyzed by potassium fluoride on alumina - Roskilde University Research Portal.4

• Orthogonal Site-Specific Dual Bioconjugation of Aryl and Alkyl Thiols - PMC (National Institutes of Health).2

Sources

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. Orthogonal Site-Specific Dual Bioconjugation of Aryl and Alkyl Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An easy and fast ultrasonic selective S-alkylation of hetaryl thiols at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. forskning.ruc.dk [forskning.ruc.dk]

The Versatile Role of 4-Methylthiophene-2-thiol in the Synthesis of Bioactive Compounds: Application Notes and Protocols

Introduction: The Strategic Importance of the 4-Methylthiophene-2-thiol Scaffold

In the landscape of medicinal chemistry and drug discovery, the thiophene ring is a privileged scaffold, consistently appearing in a multitude of FDA-approved drugs and clinical candidates.[1][2] Its bioisosteric relationship with the benzene ring allows for favorable interactions with biological targets, while the sulfur atom can engage in unique non-covalent interactions, enhancing binding affinity and selectivity.[3] The introduction of a thiol group at the 2-position and a methyl group at the 4-position of the thiophene ring, as in 4-methylthiophene-2-thiol, creates a versatile building block with distinct advantages for the synthesis of novel bioactive compounds.

The thiol group serves as a reactive handle for a variety of chemical transformations, enabling the construction of diverse molecular architectures. Furthermore, the 4-methyl group can provide beneficial steric and electronic properties, influencing the pharmacokinetic and pharmacodynamic profiles of the resulting molecules. This guide provides an in-depth exploration of the application of 4-methylthiophene-2-thiol in the synthesis of two important classes of bioactive compounds: anticancer and antimicrobial agents. Detailed experimental protocols and the rationale behind the synthetic strategies are presented to empower researchers in their drug discovery endeavors.

I. Synthesis of Thieno[2,3-d]pyrimidine-Based Anticancer Agents

Thieno[2,3-d]pyrimidines are a class of fused heterocyclic compounds that have garnered significant attention for their potent anticancer activities.[1][4][5] They are considered bioisosteres of purines and can act as inhibitors of various protein kinases, which are key regulators of cancer cell proliferation, survival, and angiogenesis.[6][7] The synthesis of these valuable scaffolds can be efficiently achieved from substituted 2-aminothiophenes through the widely recognized Gewald reaction and subsequent cyclization.[8][9]

This section outlines a robust two-step synthetic strategy to access bioactive thieno[2,3-d]pyrimidines, commencing from 4-methylthiophene-2-thiol. The initial step involves the conversion of the starting thiol into a crucial 2-aminothiophene-3-carbonitrile intermediate. This intermediate is then elaborated into the final thieno[2,3-d]pyrimidine core.

Workflow for the Synthesis of Thieno[2,3-d]pyrimidine Anticancer Agents

Sources

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• 2. Design, synthesis and evaluation of 2-aminothiazole derivatives as sphingosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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4-Methylthiophene-2-thiol as a ligand in coordination chemistry

Application Note: 4-Methylthiophene-2-thiol as a Versatile Ligand in Coordination Chemistry and Bioinorganic Applications

Executive Overview

In advanced coordination chemistry, the rational design of transition metal complexes relies heavily on the electronic and steric tunability of the chosen ligands. 4-Methylthiophene-2-thiol (4-MT2T, CAS: 3970-29-4) has emerged as a highly versatile building block[1]. Featuring a bidentate-capable motif—an exocyclic reactive thiol group coupled with an endocyclic thiophene sulfur—this ligand offers unique coordination dynamics. The addition of the 4-methyl group provides a mild electron-donating effect that enhances the nucleophilicity of the thiolate sulfur while introducing a subtle steric spacer, making it highly valuable for synthesizing bioactive metal complexes and engineering self-assembled monolayers (SAMs) on noble metal surfaces.

Mechanistic Principles of Thiophene-Thiolate Coordination

To utilize 4-MT2T effectively, one must understand its fundamental structural behavior in solution. Thiophene-2-thiol derivatives do not exist solely as thiols; they participate in a dynamic tautomeric equilibrium with their thione counterparts (e.g., 5H-thiophene-2-thione and 3H-thiophene-2-thione)[2].

X-ray Absorption Spectroscopy (XAS) reveals that the thione tautomers exhibit a distinct low-energy 1s→(C=S)π∗ transition[2]. However, upon the introduction of a transition metal (such as Au(I), Ag(I), or Hg(II)) and a mild base, this equilibrium is aggressively driven toward the deprotonated thiolate anion. The resulting metal-thiolate ( M−S ) bond is highly covalent and directional. The complexation process effectively quenches the low-energy π∗ pre-edge feature associated with the thione, replacing it with an intense σ∗ feature indicative of direct metal-sulfur bonding[2].

Logical pathway of 4-MT2T tautomerism and metal coordination.

Application Modalities

Bioinorganic Chemistry & Antimicrobial Drug Development

Thiophene-2-thiolate ligands have demonstrated significant utility in the synthesis of bioactive coordination compounds. For instance, Hg(II) complexes utilizing thiophene-thiolate derivatives alongside ternary phosphines (such as dppp or dppm) exhibit potent inhibitory effects against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria[3][4]. The lipophilic nature of the 4-methylthiophene ring facilitates cellular membrane penetration, while the auxiliary phosphine ligands stabilize the metal center, preventing premature ligand exchange and reducing off-target toxicity[3].

Surface Chemistry and Nanomaterials

In surface science, thiophene-thiolates are premier candidates for generating Self-Assembled Monolayers (SAMs) on gold substrates. Density Functional Theory (DFT) and empirical studies show that thiophene-2-thiolate radicals preferentially adsorb at the three-fold coordination hollow sites of Au(111) surfaces[5]. The directional nature of the Au−S bond (typically exhibiting an Au−S−C angle of 108°–116°) and the back-bonding from the thiophene ring dictate the packing density[5]. The 4-methyl group on 4-MT2T acts as a steric buffer, which can be leveraged to engineer the tilt angle and intermolecular spacing of the resulting monolayer.

Empirical Data & Metrics

The following table summarizes the critical physicochemical shifts observed when transitioning from the free 4-MT2T ligand to a coordinated metal complex.

Parameter	Free Ligand (4-MT2T)	Metal Complex (Au/Hg)	Analytical Method	Causality / Significance
S-H Stretching	~2550 cm⁻¹	Absent	FT-IR Spectroscopy	Confirms complete deprotonation and M−S bond formation[3].
1s→π∗ Transition	Present (Low Energy)	Quenched	X-ray Absorption (XAS)	Indicates the elimination of the thione tautomer upon coordination[2].
Metal-Sulfur Bond	N/A	~2.45 Å (Au-S)	X-ray Diffraction / DFT	Demonstrates strong, covalent chemisorption at 3-fold hollow sites[5].
Solubility	High in organics, low in H₂O	Tunable via aux ligands	Visual / Gravimetric	Hydrophobicity of the thiophene ring necessitates organic solvents[6].

Validated Laboratory Protocols

Protocol A: Synthesis of Bioactive[Hg(4-MT2T)₂(dppp)] Complexes

This protocol utilizes a ternary phosphine system to prevent the formation of insoluble polymeric networks, ensuring discrete, characterizable molecular complexes.

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 2.0 equivalents of 4-MT2T in 20 mL of anhydrous, degassed ethanol. Causality: Degassing the solvent removes dissolved oxygen, preventing the oxidative dimerization of the thiol into a disulfide byproduct[6].

• Deprotonation: Add 2.1 equivalents of triethylamine (TEA) dropwise to the solution while stirring at room temperature. Causality: TEA acts as a non-nucleophilic base to shift the tautomeric equilibrium entirely to the highly reactive thiolate anion.

• Metal Addition: Slowly add a solution of 1.0 equivalent of HgCl₂ dissolved in 10 mL of ethanol. Stir for 30 minutes.

• Auxiliary Ligand Capping: Introduce 1.0 equivalent of 1,3-bis(diphenylphosphino)propane (dppp) dissolved in dichloromethane. Causality: The bidentate dppp ligand caps the coordination sphere of the Hg(II) ion, stabilizing the complex and preventing uncontrolled polymerization[3][4].

• Isolation: Stir the mixture for 4 hours at room temperature. Filter the resulting precipitate, wash sequentially with cold ethanol and diethyl ether, and dry under vacuum.

• Self-Validating Check: Analyze the crude product via FT-IR. The complete disappearance of the S-H stretching band at ~2550 cm⁻¹ confirms successful coordination[3]. If the band persists, the deprotonation step was incomplete; verify the integrity of the TEA base.

Step-by-step workflow for the synthesis and evaluation of 4-MT2T metal complexes.

Protocol B: Preparation of 4-MT2T Self-Assembled Monolayers on Au(111)

This protocol is designed for surface functionalization in sensor development or nanoscale electronics.

Step-by-Step Methodology:

• Substrate Preparation: Flame-anneal a gold-coated substrate (Au on mica or glass) using a butane torch until a dull orange glow is achieved. Causality: Annealing mobilizes gold atoms to form large, atomically flat Au(111) terraces, which are critical for highly ordered SAM formation[5].

• Solution Preparation: Prepare a 1.0 mM solution of 4-MT2T in absolute ethanol. Causality: Ethanol is chosen because it readily dissolves the hydrophobic thiophene ring but does not competitively bind to the gold surface.

• Incubation: Submerge the annealed gold substrate into the 4-MT2T solution and incubate in the dark for 18–24 hours at room temperature. Causality: Extended incubation allows for the initial rapid chemisorption to transition into the slow re-organization phase, maximizing packing density.

• Rinsing and Drying: Remove the substrate, rinse copiously with absolute ethanol to remove physisorbed multilayers, and dry under a gentle stream of high-purity nitrogen gas.

• Self-Validating Check: Measure the water contact angle of the functionalized surface. A significant increase in hydrophobicity compared to bare, hydrophilic gold confirms monolayer formation. For rigorous validation, use X-ray Photoelectron Spectroscopy (XPS) to verify the S 2p peak shift characteristic of covalent Au−S bond formation.

References

• EnamineStore. "EN300-399889 - 4-methylthiophene-2-thiol".
• Sigma-Aldrich. "4-methylthiophene-2-thiol | 3970-29-4".
• CymitQuimica. "CAS 7774-74-5: 2-Thiophenethiol".
• Central Asian Journal of Theoretical and Applied Science. "Study of the Bacterial Efficacy of Some Hg(II) Complexes with S-(thiophene-2-yl)2-((2-hydroxyphenyl)amino) Ethanethiol and Phosphines as Ligands".
• The Journal of Physical Chemistry A - ACS Publications. "Insights into the Nature of the Chemical Bonding in Thiophene-2-thiol from X-ray Absorption Spectroscopy".
• J. Chem. Phys. / NII. "Thiophene thiol on the Au(111) surface: Size-dependent adsorption study".

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• 5. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 6. cymitquimica.com [cymitquimica.com]

Application Note: Advanced Analytical Methodologies for the Quantification of 4-Methylthiophene-2-thiol via HPLC and GC-MS

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix Applicability: Pharmaceutical Intermediates, Flavor & Fragrance Profiling, and Complex Biological Matrices

Introduction & Chemical Profile

4-Methylthiophene-2-thiol (CAS: 3970-29-4) is a highly reactive, volatile organosulfur compound characterized by an aromatic thiophene ring and a free sulfhydryl (-SH) group. With a molecular weight of 130.23 g/mol , it serves as a critical building block in organic synthesis and a potent flavor/fragrance intermediate.

However, analyzing low-molecular-weight thiols presents two fundamental analytical challenges:

• Oxidative Instability: The high polarization of the sulfur atom makes the free thiol highly susceptible to auto-oxidation, rapidly forming disulfide dimers (e.g., bis(4-methyl-2-thienyl) disulfide) in the presence of oxygen or transition metals[1].

• Surface Adsorption & Volatility: In gas-phase analysis, the free -SH group readily forms hydrogen bonds with active silanol sites in GC liners and columns, leading to severe peak tailing, thermal degradation, and loss of quantitative linearity[2].

To ensure scientific integrity and reproducible quantification, direct analysis of the free thiol is strongly discouraged . Instead, this protocol leverages targeted derivatization strategies—extractive alkylation for GC-MS and in-situ disulfide exchange for HPLC—to stabilize the analyte prior to chromatographic separation[3].

Analytical Decision Workflow

The choice between GC-MS and HPLC depends entirely on the sample matrix and the required limit of detection (LOD). The following decision tree outlines the causality behind our methodological choices.

Analytical decision tree for 4-Methylthiophene-2-thiol based on matrix and stability.

Mechanistic Causality & Stabilization Pathways (E-E-A-T)

Every protocol must be a self-validating system. If a sample is analyzed without accounting for pre-existing oxidation, the results will underestimate the true thiol concentration.

To counteract this, our HPLC workflow incorporates Tris(2-carboxyethyl)phosphine (TCEP) . Causality: Unlike Dithiothreitol (DTT), TCEP is a powerful reducing agent that does not contain a thiol group itself. Therefore, it quantitatively reduces any formed disulfides back to 4-Methylthiophene-2-thiol without interfering with subsequent derivatization steps[4].

Following reduction, 4,4′-dithiodipyridine (DTDP) is introduced. DTDP reacts rapidly with the free thiol at mildly acidic to neutral pH to form a stable, UV-active mixed disulfide[3].

Chemical pathways: oxidation to disulfides and stabilization via DTDP.

Experimental Protocols

Protocol A: GC-MS Analysis via HS-SPME and Extractive Alkylation

Purpose: Ideal for trace-level quantification in complex or volatile matrices. Extractive alkylation with pentafluorobenzyl bromide (PFB-Br) neutralizes the reactive -SH group, eliminating inlet adsorption and enhancing MS ionization[2].

Step-by-Step Methodology:

• Sample Preparation: Transfer 10 mL of the liquid sample (or diluted standard) into a 20 mL headspace vial containing 2 g of NaCl (to enhance the salting-out effect and drive volatiles into the headspace)[2].

• Alkylation: Add 100 µL of 0.1 M PFB-Br in dichloromethane and 50 µL of tetrabutylammonium hydrogen sulfate (phase-transfer catalyst).

• Sealing & Incubation: Seal the vial with a PTFE/silicone septum. Incubate at 60°C for 20 minutes with continuous agitation to drive the alkylation reaction to completion.

• HS-SPME Extraction: Expose a DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 60°C.

• Desorption: Retract the fiber and immediately inject it into the GC inlet. Desorb for 5 minutes at 250°C in splitless mode.

Protocol B: HPLC-UV/MS Analysis via DTDP Derivatization

Purpose: Ideal for high-throughput quantification in liquid formulations or synthesis monitoring[3].

Step-by-Step Methodology:

• Reduction (Self-Validation Step): To 500 µL of the sample, add 50 µL of 10 mM TCEP solution. Vortex and incubate at room temperature for 15 minutes to reduce any auto-oxidized disulfides.

• Derivatization: Add 100 µL of 5 mM DTDP (prepared in acetonitrile). Vortex thoroughly.

• Incubation: Allow the reaction to proceed for 10 minutes at room temperature. The reaction is rapid and stoichiometric.

• Quenching & Filtration: Add 50 µL of 1% Formic Acid to halt any secondary reactions. Filter through a 0.22 µm PTFE syringe filter directly into an HPLC autosampler vial.

• Injection: Inject 5 µL onto the HPLC system.

Instrumental Parameters & Data Presentation

To ensure reproducibility across laboratories, the following tables summarize the validated instrument parameters for both methodologies.

Table 1: GC-MS Operational Parameters

Parameter	Specification / Condition	Rationale
GC Column	DB-5MS (30 m × 0.25 mm × 0.25 µm)	Non-polar stationary phase provides optimal resolution for PFB-derivatives[2].
Carrier Gas	Helium, Constant Flow at 1.0 mL/min	Ensures consistent retention times and optimal MS vacuum.
Inlet Temperature	250°C, Splitless mode	High temperature ensures complete desorption from the SPME fiber.
Oven Program	40°C (2 min) → 10°C/min to 280°C	Gradual ramp resolves the alkylated thiol from matrix interferences.
MS Ionization	Electron Impact (EI), 70 eV	Standard ionization energy for reproducible fragmentation libraries.
Acquisition Mode	SIM (Selected Ion Monitoring)	Targets specific m/z fragments of the PFB-thiol derivative for maximum sensitivity.

Table 2: HPLC-UV/MS Operational Parameters

Parameter	Specification / Condition	Rationale
LC Column	Zorbax Eclipse Plus C18 (150 × 4.6 mm, 3.5 µm)	End-capped C18 prevents secondary interactions with residual silanols.
Mobile Phase A	LC-MS Grade Water + 0.1% Formic Acid	Acidic pH maintains the derivative in a neutral state, improving peak shape[3].
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Provides necessary elution strength for the hydrophobic thiophene ring.
Gradient Program	10% B to 90% B over 15 minutes	Ensures baseline separation of the DTDP-thiol derivative from excess DTDP reagent.
Flow Rate	0.8 mL/min	Balances analysis time with optimal column backpressure.
Detection	UV at 254 nm / ESI+ MS	The thiophene ring and DTDP tag provide strong UV absorbance and MS ionization.

References

• [4] Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. National Center for Biotechnology Information (PMC). Available at:[Link]

• [2] Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation. National Center for Biotechnology Information (PMC). Available at:[Link]

• [3] Simple Quantitative Determination of Potent Thiols at Ultratrace Levels in Wine by Derivatization and High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC-MS/MS) Analysis. Analytical Chemistry (ACS Publications). Available at: [Link]

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• 1. Thiols Analysis Service - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Experimental Setups for Key Synthetic Transformations of 4-Methylthiophene-2-thiol

Prepared by: Gemini, Senior Application Scientist

Introduction: The Versatility of 4-Methylthiophene-2-thiol in Synthesis

4-Methylthiophene-2-thiol is a heterocyclic organosulfur compound that serves as a valuable and versatile building block in medicinal chemistry and materials science. Its structure, featuring a nucleophilic thiol group appended to a thiophene ring, allows for a diverse range of chemical modifications. The thiophene moiety is a well-recognized bioisostere for phenyl groups and is present in numerous pharmaceuticals. The thiol group provides a reactive handle for introducing the thiophene scaffold into larger molecules through alkylation, oxidation, and metal-catalyzed cross-coupling reactions.[1]

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the essential experimental considerations for handling and reacting with 4-Methylthiophene-2-thiol. It moves beyond simple procedural lists to explain the underlying chemical principles and rationale for specific experimental choices, ensuring both successful and safe execution of key synthetic transformations.

Compound Properties and Critical Safety Protocols

A thorough understanding of the physicochemical properties and hazards of 4-Methylthiophene-2-thiol is paramount before any experimental work is initiated. The compound is classified as causing severe skin burns and eye damage. It also possesses a strong, unpleasant stench characteristic of many thiols.[2] All manipulations must be conducted within a certified chemical fume hood.

Table 1: Physicochemical Properties of 4-Methylthiophene-2-thiol

Property	Value	Source
Molecular Formula	C₅H₆S₂	N/A
Molecular Weight	130.23 g/mol	N/A
Appearance	Yellow Oil/Solid
Melting Point	37 - 42 °C
Boiling Point	140 - 145 °C @ 21 hPa
Odor	Pervasive Stench

Personal Protective Equipment (PPE) and Handling

• Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Immediately change gloves if contaminated.

• Eye Protection: Use chemical safety goggles and a face shield.

• Lab Coat: A flame-retardant lab coat is mandatory.

• Ventilation: All operations, including weighing and transfers, must be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors.[3][4]

• Emergency Response: In case of skin contact, immediately remove all contaminated clothing and rinse the skin with copious amounts of water. For eye contact, rinse cautiously with water for several minutes and seek immediate medical attention.

Waste Disposal

All waste containing 4-Methylthiophene-2-thiol or its derivatives should be collected in a designated, sealed hazardous waste container. To mitigate the odor, it is good practice to quench residual thiol in the waste stream with a suitable oxidizing agent like bleach (sodium hypochlorite), ensuring the quenching reaction is performed in a controlled manner within the fume hood.

Core Reactivity and Mechanistic Considerations

The synthetic utility of 4-Methylthiophene-2-thiol stems from the reactivity of the thiol group, which can act as a potent nucleophile or undergo oxidation.

• Nucleophilicity: The sulfur atom of the thiol is highly nucleophilic, particularly in its deprotonated thiolate form.[5][6] This allows for facile reaction with a wide range of electrophiles, most notably in S-alkylation reactions. The use of a base is typically required to generate the more nucleophilic thiolate anion.

• Redox Chemistry: Thiols can be oxidized to form disulfide bonds (S-S).[7][8] This dimerization can be achieved with a variety of mild oxidizing agents. The disulfide bond itself can be a functional component in dynamic covalent chemistry or can be cleaved back to the thiol under reducing conditions.[8][9]

• Metal-Catalyzed Cross-Coupling: The thiol group can participate in transition-metal-catalyzed reactions, particularly with palladium, to form carbon-sulfur (C-S) bonds.[10][11] This powerful methodology allows for the coupling of the thiophene moiety with aryl, heteroaryl, or vinyl halides and triflates, providing access to a wide array of thioethers.[12]

Caption: General workflow for chemical synthesis.

Detailed Application Protocols

The following protocols are representative examples of key transformations. Researchers should adapt them as necessary based on the specific substrate and scale.

Protocol 1: S-Alkylation with an Alkyl Halide

This protocol describes the formation of a thioether via a classic SN2 reaction. The use of a base is critical for deprotonating the thiol to the more reactive thiolate.

• Causality: The alkylation of thiols is a common method for synthesizing thioethers.[13] The reaction proceeds via nucleophilic substitution, where the thiolate anion attacks the electrophilic carbon of an alkyl halide.[6] Using a moderately strong base like potassium carbonate ensures sufficient deprotonation of the thiol without causing side reactions with the solvent or alkyl halide. Acetone is a suitable polar aprotic solvent that dissolves the reactants and facilitates the SN2 mechanism.

Caption: Key reaction pathways for 4-Methylthiophene-2-thiol.

Step-by-Step Protocol:

• To a round-bottom flask equipped with a magnetic stir bar, add 4-Methylthiophene-2-thiol (1.0 eq).

• Dissolve the thiol in anhydrous acetone (approx. 0.2 M concentration).

• Add potassium carbonate (K₂CO₃, 1.5 eq) to the solution.

• Add the desired alkyl halide (e.g., benzyl bromide, 1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature (or gently heat to 40-50 °C if the reaction is sluggish) and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, filter off the solid K₂CO₃ and wash with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the pure thioether.

Table 2: Representative Conditions for S-Alkylation

Parameter	Condition	Rationale
Base	K₂CO₃, NaH, Cs₂CO₃	Choice depends on thiol acidity and substrate tolerance. K₂CO₃ is a good starting point.
Solvent	Acetone, DMF, Acetonitrile	Polar aprotic solvents are preferred to facilitate the SN2 reaction.
Temperature	25 - 50 °C	Mild heating can increase the reaction rate without promoting side reactions.
Typical Yield	> 90%	This reaction is generally high-yielding and efficient.

Protocol 2: Oxidative Dimerization to a Disulfide

This protocol outlines the formation of a disulfide bridge, a common transformation for thiols.[7] This can be achieved using various oxidants; here, we describe a mild method using iodine.

• Causality: The oxidation of two thiol molecules leads to the formation of a disulfide.[7] This redox process involves the formal loss of a hydrogen atom from each thiol.[7] Iodine (I₂) is an effective and mild oxidizing agent for this purpose. The reaction is often facilitated by a weak base to neutralize the HI produced, driving the reaction to completion.

Step-by-Step Protocol:

• Dissolve 4-Methylthiophene-2-thiol (1.0 eq) in a suitable solvent such as methanol or dichloromethane.

• Add a solution of iodine (I₂, 0.55 eq) in the same solvent dropwise to the thiol solution at 0 °C. A slight excess of iodine is used to ensure full conversion.

• Add a weak base, such as triethylamine (Et₃N, 1.2 eq), to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, quench the excess iodine by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the brown color disappears.

• If using an organic solvent like dichloromethane, separate the layers. If using methanol, remove it under reduced pressure and then perform an aqueous workup by extracting with an organic solvent.

• Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate.

• The resulting disulfide is often pure enough for subsequent use, but can be further purified by chromatography or recrystallization if necessary.

Protocol 3: Palladium-Catalyzed C-S Cross-Coupling

This protocol details a modern and powerful method for forming an aryl thioether, a structure commonly found in pharmaceuticals.

• Causality: Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis.[10][14] For C-S bond formation, the catalytic cycle generally involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the thiolate, and finally reductive elimination to form the C-S bond and regenerate the Pd(0) catalyst.[11] The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the key steps of the cycle.[10] A base is required to generate the active thiolate nucleophile.

Caption: Simplified catalytic cycle for C-S cross-coupling.

Step-by-Step Protocol:

• To an oven-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 2.0 eq).

• Add the aryl halide (e.g., 4-bromoanisole, 1.0 eq).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed solvent (e.g., toluene or dioxane, approx. 0.1 M).

• Add 4-Methylthiophene-2-thiol (1.2 eq) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction by TLC or LC-MS until the aryl halide is consumed.

• Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts, washing the pad with additional solvent.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Table 3: Common Reagents for Pd-Catalyzed C-S Coupling

Component	Examples	Purpose
Pd Source	Pd(OAc)₂, Pd₂(dba)₃	Pre-catalyst that forms the active Pd(0) species in situ.
Ligand	Xantphos, Josiphos, dppf	Stabilizes the catalyst, modulates reactivity, and promotes reductive elimination.[10][12]
Base	Cs₂CO₃, K₃PO₄, NaOt-Bu	Generates the thiolate nucleophile and neutralizes the acid formed during the reaction.
Solvent	Toluene, Dioxane, DMF	High-boiling, non-protic solvents are typically used.

Characterization of Products

The successful synthesis of derivatives from 4-Methylthiophene-2-thiol should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product. For S-alkylation, the appearance of new signals corresponding to the alkyl group and the disappearance of the S-H proton signal are key indicators.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the desired product.

• Thin Layer Chromatography (TLC): Used for rapid monitoring of reaction progress by comparing the Rf values of the starting material and product.

References

• Gao, F., et al. (2021). Palladium-catalyzed reductive cross-coupling reaction of carboxylic acids with thiols: an alternative strategy to access thioesters. Organic & Biomolecular Chemistry. [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling. [Link]

• Lee, C., & Beare, N. A. (2005). Palladium-Catalyzed Coupling of Thiol Esters with Aryl and Primary and Secondary Alkyl Organoindium Reagents. The Journal of Organic Chemistry. [Link]

• Fernández-Rodríguez, M. A., et al. (2005). Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols. Journal of the American Chemical Society. [Link]

• Lee, J.-Y., & Lee, P. H. (2008). Palladium-Catalyzed Carbon−Sulfur Cross-Coupling Reactions with Indium Tri(organothiolate) and Its Application to Sequential One-Pot Processes. The Journal of Organic Chemistry. [Link]

• Murata, M., & Buchwald, S. L. (2004). A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines. Tetrahedron. [Link]

• Chemistry Stack Exchange. (2019). Reaction mechanism of thiol to disulfide oxidation under basic conditions? [Link]

• Chemistry LibreTexts. (2024). 9.4: Oxidation of Thiols. [Link]

• Iwaoka, M., et al. (2011). Aerobic Oxidation of Thiols to Disulfides Catalyzed by Diaryl Tellurides under Photosensitized Conditions. The Journal of Organic Chemistry. [Link]

• Chemistry LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Future Journal of Pharmaceutical Sciences. [Link]

• Kazemi, F., et al. (2015). Alkylation of Thiols in Green Mediums. Journal of Materials and Environmental Science. [Link]

• Gomaa, M. A.-M. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. International Journal of Organic Chemistry. [Link]

• Organic Syntheses. (N.D.). 2-thiophenethiol. [Link]

• Google Patents. (1989).

• De bruyn, M., et al. (2021). Synthesis of bio-based 2-thiothiophenes. Philosophical Transactions of the Royal Society A. [Link]

• Simmie, J. M., & Metcalfe, W. K. (2012). Mechanisms for the Reaction of Thiophene and Methylthiophene with Singlet and Triplet Molecular Oxygen. The Journal of Physical Chemistry A. [Link]

• Yuan, L., et al. (2013). Thiol Reactive Probes and Chemosensors. Methods in Enzymology. [Link]

• Organic Chemistry Portal. (N.D.). Thiophene synthesis. [Link]

• Wang, Y., et al. (2024). The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. Foods. [Link]

• Chemistry LibreTexts. (2022). 3.2.6: Thiols and Sulfides. [Link]

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Application Note: 4-Methylthiophene-2-thiol as a Divergent Synthon in Agrochemical Discovery

Mechanistic Rationale & Synthon Profiling

In modern agrochemical development, the strategic design of active ingredients relies heavily on bioisosteric replacement to optimize efficacy, environmental degradation, and toxicity profiles. 4-Methylthiophene-2-thiol has emerged as a critical building block in the synthesis of next-generation crop protection agents, including advanced herbicides and anti-viral pesticides ([1]).

The utility of this specific synthon is driven by three core chemical features:

• Bioisosterism : The electron-rich thiophene ring serves as an excellent bioisostere for phenyl rings. In soil environments, thiophene derivatives often exhibit more favorable degradation kinetics compared to their heavily halogenated phenyl counterparts, reducing long-term ecological accumulation.

• Steric Tuning : The methyl group at the 4-position introduces specific steric bulk. In the design of Acetolactate Synthase (ALS) inhibitors (e.g., sulfonylureas), this steric hindrance is crucial for precise docking within the hydrophobic pockets of the target plant enzyme.

• Nucleophilic Versatility : The 2-thiol moiety is a highly reactive "soft" nucleophile. It can be selectively alkylated to form stable thioethers ([2]) or subjected to oxidative chlorination to yield sulfonyl chlorides, which are direct precursors to sulfonamides and sulfonylureas ([1]). Furthermore, it can be utilized in chemoselective N-transfer reactions to form sulfonimidamides, a growing class of agrochemical compounds ([3]).

Divergent Synthetic Pathways

The following diagram illustrates how 4-Methylthiophene-2-thiol acts as a divergent node, enabling the synthesis of two distinct classes of agrochemicals: ALS-inhibiting herbicides and thienopyrimidine-based anti-viral pesticides ([4]).

Divergent synthetic pathways of 4-Methylthiophene-2-thiol in agrochemical development.

Quantitative Reaction Parameters

To ensure reproducibility across different scale-up environments, the fundamental parameters for both primary functionalization pathways are summarized below.

Parameter	Pathway A: Oxidative Chlorination	Pathway B: Thioetherification
Target Intermediate	4-Methylthiophene-2-sulfonyl chloride	2-Thenyl Thioether Derivatives
Primary Reagents	Cl₂ (gas) or NCS / HCl (aq)	K₂CO₃, Alkyl Halide (R-X)
Solvent System	Biphasic (DCM / H₂O)	Polar Aprotic (DMF or THF)
Optimal Temperature	0°C to 5°C	20°C to 25°C (Room Temp)
Atmosphere	Ambient (Fume Hood)	Strict Inert (N₂ or Argon)
Typical Yield	75% - 85%	88% - 95%
Agrochemical Class	Sulfonylurea Herbicides	Thienopyrimidine Pesticides

Validated Experimental Protocols

The following protocols have been engineered to prioritize high yield and purity, incorporating self-validating checkpoints to ensure the integrity of the synthetic workflow.

Protocol A: Synthesis of 4-Methylthiophene-2-sulfonyl chloride

This protocol converts the thiol into a sulfonyl chloride, a mandatory precursor for formulating crop protection agents and sulfonamide derivatives ([1]).

Step-by-Step Methodology:

• Preparation: Suspend 4-methylthiophene-2-thiol (1.0 eq) in a biphasic mixture of Dichloromethane (DCM) and distilled water (3:1 v/v).

• Thermal Control: Chill the reaction vessel to strictly 0–5°C using an ice-salt bath.

  • Causality: The oxidation of sulfur from a -2 to a +6 state is highly exothermic. If the temperature exceeds 10°C, the highly reactive sulfonyl chloride will undergo rapid nucleophilic attack by water, irreversibly hydrolyzing into the inactive 4-methylthiophene-2-sulfonic acid.

• Oxidation: Slowly bubble Cl₂ gas (3.5 eq) into the mixture, or add N-Chlorosuccinimide (NCS) portion-wise if using an HCl-mediated liquid protocol. Maintain vigorous stirring.

• Quenching & Extraction: Once the reaction is complete (typically 1–2 hours), purge excess Cl₂ with nitrogen. Separate the organic DCM layer, wash with cold brine, and dry over anhydrous Na₂SO₄.

• Concentration: Evaporate the solvent under reduced pressure at a temperature not exceeding 30°C to yield the crude sulfonyl chloride as a liquid ([1]).

Self-Validation Checkpoint: Before proceeding to amidation, analyze the crude product via FTIR. The successful conversion is validated by the complete disappearance of the S-H stretch (~2550 cm⁻¹) and the emergence of strong, distinct asymmetric and symmetric SO₂ stretches at ~1370 cm⁻¹ and ~1180 cm⁻¹. If the S-H stretch remains, oxidation is incomplete.

Protocol B: Base-Mediated Thioetherification

This protocol generates thioether intermediates, which are frequently cyclized into thienopyrimidine derivatives known for their anti-viral and insecticidal properties ([4]).

Step-by-Step Methodology:

• Solvent Degassing: Transfer DMF (or Ethanol) into a Schlenk flask and degas via three freeze-pump-thaw cycles. Backfill with Argon.

  • Causality: Thiols are highly susceptible to oxidative dimerization into disulfides in the presence of atmospheric oxygen. Degassing the solvent and maintaining a strict inert atmosphere prevents the depletion of the starting material into unwanted disulfide byproducts.

• Thiolate Generation: Add 4-methylthiophene-2-thiol (1.0 eq) to the degassed solvent, followed by anhydrous Potassium Carbonate (K₂CO₃, 1.1 eq). Stir for 15 minutes at room temperature.

  • Causality: K₂CO₃ is selected because it is basic enough to deprotonate the thiol (generating the highly nucleophilic thiolate anion) but mild enough to prevent base-catalyzed degradation or elimination reactions of the incoming electrophile ([2]).

• Alkylation: Dropwise add the alkylating agent (e.g., a chloromethyl-heterocycle, 1.05 eq) over 30 minutes.

• Workup: After 12 hours of stirring, pour the mixture into ice water to precipitate the product. Extract with Ethyl Acetate, wash extensively with brine to remove DMF, dry, and concentrate.

Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (5:1) eluent. The target thioether will appear at an intermediate Rf value. If a spot appears at the solvent front (Rf ~0.95), it indicates the formation of the highly non-polar bis(4-methylthiophen-2-yl) disulfide, signaling a failure in the inert atmosphere protocol.

References

• Title: Design, Synthesis, Anti-Tomato Spotted Wilt Virus Activity, and Mechanism of Action of Thienopyrimidine-Containing Dithioacetal Derivatives Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Hypervalent iodine (III) reagents and ammonia as useful combination for highly chemoselective N-transfer to low Source: Arkivoc URL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2-(Chloromethyl)thiophene | 765-50-4 | Benchchem [benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 4-Methylthiophene-2-thiol Troubleshooting &amp; Purification Guide

Welcome to the technical support center for 4-Methylthiophene-2-thiol (CAS: 3970-29-4) . As a highly reactive organosulfur building block widely used in drug development and organic synthesis, this compound presents unique handling and purification challenges.

This guide is engineered for research scientists and development professionals. It moves beyond basic procedures to explain the causality behind impurity formation and provides self-validating protocols to ensure the integrity of your synthetic pipelines.

Diagnostic Matrix: Common Impurities

Before initiating any purification workflow, you must accurately profile your crude mixture. The table below summarizes the quantitative and qualitative data for the most common impurities associated with 4-Methylthiophene-2-thiol.

Impurity Class	Origin / Causality	Detection Method	Primary Removal Strategy
Disulfides	Aerobic oxidation of the highly nucleophilic thiol S-H bond .	TLC (Ellman's negative, high Rf), LC-MS (dimer mass shift).	Chemical reduction (PPh3 / TCEP) followed by extraction.
Neutral Organics	Unreacted starting materials (e.g., 4-methylthiophene) or S-alkylation side products.	GC-MS, 1H-NMR (absence of S-H proton at ~3.4 ppm).	Acid-Base Extraction (pH 9-10).
Positional Isomers	Non-regioselective lithiation (e.g., formation of 3-methylthiophene-2-thiol).	1H-NMR (distinct aromatic splitting patterns).	Vacuum Fractional Distillation.

Purification Decision Workflow

Use the following logic tree to determine the correct sequence of purification methodologies based on your analytical profiling.

Workflow for identifying and removing impurities from 4-Methylthiophene-2-thiol.

Self-Validating Purification Protocols

Protocol A: Reversing Aerobic Oxidation (Disulfide Reduction)

Causality: Thiophenethiols are highly electron-rich, making the sulfur atom susceptible to aerobic oxidation, rapidly forming disulfide dimers when exposed to air . To reverse this, a phosphine-based desulfurization mechanism is employed . Triphenylphosphine (PPh3) attacks the disulfide bond, forming a transient phosphonium intermediate. Hydrolysis of this intermediate yields the free thiol and triphenylphosphine oxide (TPPO).

Step-by-Step Methodology:

• Dissolution: Dissolve the crude disulfide-contaminated mixture in degassed Methanol or THF (10 mL per gram of crude).

• Reduction: Add Triphenylphosphine (PPh3, 1.2 equivalents relative to disulfide) and a catalytic amount of deionized water (0.1 equivalents).

• Reaction: Stir the mixture at room temperature for 2-4 hours under a strict Argon or Nitrogen atmosphere.

• Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 9:1). Self-Validation: The non-polar disulfide spot (higher Rf) will disappear, replaced by a lower Rf spot. Confirm the presence of the free thiol by staining the TLC plate with Ellman's reagent (DTNB)—the spot will immediately turn bright yellow upon reacting with free -SH groups.

• Recovery: Proceed immediately to Protocol B to separate the newly freed thiol from the TPPO byproduct.

Protocol B: Orthogonal Acid-Base Extraction

Causality: The pKa of unsubstituted thiophene-2-thiol is 6.38±0.43 . The methyl group at the 4-position of 4-methylthiophene-2-thiol is mildly electron-donating, slightly raising the pKa to ~6.5-6.8. However, this is still significantly more acidic than typical aliphatic thiols (pKa ~10) due to the resonance stabilization of the thiolate anion by the aromatic thiophene ring. This unique acidity allows for orthogonal separation: mild aqueous bases (pH > 9) will quantitatively deprotonate the thiol, driving it into the aqueous phase, while neutral impurities (unreacted starting materials, thioethers, and TPPO) remain trapped in the organic phase.

Step-by-Step Methodology:

• Organic Solvation: Dissolve the crude thiol (or the post-reduction mixture from Protocol A) in Diethyl Ether or Dichloromethane (DCM).

• Deprotonation: Extract the organic layer with an equal volume of 1M aqueous NaOH (pH > 10). The thiol will deprotonate and migrate to the aqueous layer as a water-soluble sodium thiolate salt.

• Neutral Impurity Clearance: Separate the layers. Wash the aqueous layer twice with fresh organic solvent. Causality: This step physically removes all non-acidic impurities, which remain in the organic washes. Discard these organic washes.

• Reprotonation & Validation: Carefully add 2M HCl dropwise to the aqueous phase until it reaches pH < 4. Self-Validation Check: The previously clear aqueous solution will rapidly turn cloudy and form an emulsion. This visual cue confirms the protonation of the water-soluble thiolate back into the water-insoluble free thiol.

• Final Extraction: Extract the acidified, cloudy aqueous layer three times with fresh, degassed organic solvent.

• Isolation: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure 4-methylthiophene-2-thiol.

Frequently Asked Questions (FAQs)

Q: Why does my 4-Methylthiophene-2-thiol turn deeper yellow and emit a burnt caramel odor over time? A: Thiophene-2-thiols are exceptionally sensitive to air and light. The color change from pale-yellow to deep orange indicates aerobic oxidation into disulfides. The compound naturally possesses a pungent, roasted coffee/caramellic odor. To maintain chemical integrity, it must be stored in a dark place under an inert atmosphere (Argon or Nitrogen) at temperatures between -10°C and 2-8°C .

Q: Can I use standard silica gel chromatography to purify this compound? A: It is highly discouraged unless specific precautions are taken. The active, slightly acidic surface of standard silica gel, combined with ambient oxygen, acts as a catalyst for thiol oxidation. If you load pure thiol, you will likely elute a mixture of thiol and disulfide. If chromatography is unavoidable, use thoroughly degassed solvents, flush the column with inert gas, or opt for neutral alumina instead.

Q: My GC-MS shows a secondary peak with the exact same mass. How do I remove this positional isomer? A: If your synthesis relied on the lithiation of methylthiophene, trace amounts of regioisomers (like 3-methylthiophene-2-thiol) can form. Because these isomers share near-identical pKa values and chemical reactivity, acid-base extraction or chemical reduction will not separate them. You must utilize vacuum fractional distillation. The boiling point of the unsubstituted thiophene-2-thiol is 62 °C at 12 torr ; 4-methylthiophene-2-thiol will elute slightly higher, requiring careful fractionation.

References

• Thiophene-2-thiol - Physico-chemical Properties ChemBK [Link]

• Aerobic Oxidation of Thiols to Disulfides Catalyzed by Diaryl Tellurides under Photosensitized Conditions ResearchGate (Originally published in The Journal of Organic Chemistry)[Link]

• Accessing and Utilizing Thiols in Organic Chemistry ChemRxiv[Link]

Technical Support Center: 4-Methylthiophene-2-thiol Synthesis &amp; Optimization

Welcome to the Technical Support Center for the synthesis and optimization of 4-Methylthiophene-2-thiol . This guide is engineered for researchers, synthetic chemists, and drug development professionals who require high-fidelity, reproducible protocols.

Synthesizing substituted thiophenethiols presents unique challenges, primarily concerning regiocontrol during metalation, preventing oxidative dimerization, and managing the high reactivity of the thiolate intermediates. This guide deconstructs the two most viable synthetic pathways—Directed Lithiation and Sulfonyl Chloride Reduction —providing self-validating methodologies, mechanistic causality, and advanced troubleshooting.

Mechanistic Workflow

Fig 1: Synthetic routes to 4-Methylthiophene-2-thiol via directed lithiation and sulfonyl reduction.

Section 1: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols integrate built-in validation checkpoints. Do not proceed to subsequent steps until the checkpoint criteria are met.

Protocol A: Highly Selective Directed Lithiation & Sulfur Insertion

This route leverages steric hindrance to force regioselective metalation. 3-Methylthiophene has two alpha positions (C2 and C5). The C2 position is sterically hindered by the adjacent methyl group. By using a bulky base, we can selectively deprotonate the C5 position[1].

Step 1: Preparation of the Bulky Base (LiTMP)

• In an oven-dried, argon-flushed flask, dissolve 2,2,6,6-tetramethylpiperidine (1.1 eq) in anhydrous THF.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Dropwise add n-Butyllithium (1.05 eq, 2.5 M in hexanes). Stir for 30 minutes at -78°C, then warm to 0°C for 15 minutes to ensure complete formation of Lithium 2,2,6,6-tetramethylpiperidide (LiTMP).

Step 2: Regioselective Lithiation

• Cool the LiTMP solution back to -78°C.

• Slowly add 3-methylthiophene (1.0 eq) neat or in minimal THF. Stir for 2 hours at 0°C.

• Causality: The extreme steric bulk of the tetramethylpiperidide anion prevents it from accessing the C2 proton. It exclusively extracts the C5 proton, yielding 4-methyl-2-lithiothiophene[1].

• Validation Checkpoint 1 (Regioselectivity): Extract a 0.2 mL aliquot and quench it with excess Methyl Iodide (MeI). Analyze via GC-MS. The chromatogram must show >98% 2,4-dimethylthiophene and <2% 2,3-dimethylthiophene. If the 2,3-isomer exceeds 2%, your base was insufficiently bulky (likely unreacted n-BuLi).

Step 3: Electrophilic Sulfur Trapping

• Cool the reaction mixture to -70°C.

• Add sublimed elemental sulfur (S8, 1.1 eq) in a single portion.

• Stir for 30 minutes at -70°C, then allow the mixture to naturally warm to -10°C. The solution will turn a deep yellow/orange, indicating the formation of the lithium thiolate[2].

Step 4: Acidification and Isolation

• Pour the mixture into rapidly stirred ice water to quench unreacted organolithium species.

• Extract the aqueous layer with pentane/ether to remove non-polar organic impurities.

• Critical Step: Acidify the aqueous layer with 4N H₂SO₄.

• Validation Checkpoint 2 (Protonation): Test the aqueous layer with pH indicator paper. It must read pH < 2. Thiophenethiols are more acidic than aliphatic thiols; insufficient acidification will leave the product trapped in the aqueous phase as a water-soluble thiolate salt[2].

• Extract the acidic aqueous layer with diethyl ether (3x). Dry over anhydrous Na₂SO₄, concentrate, and purify via vacuum distillation.

Protocol B: Reduction of 4-Methylthiophene-2-sulfonyl chloride

This alternative avoids cryogenic conditions by reducing a commercially available sulfonyl chloride directly to the thiol[3].

• Dissolve 4-methylthiophene-2-sulfonyl chloride in a mixture of THF and diethyl ether.

• Add activated Zinc dust (5.0 eq). (Note: Activate Zn by washing with 2% HCl, followed by water, ethanol, and ether, then drying under vacuum).

• Cool the flask in an ice bath and slowly add 4N H₂SO₄ dropwise.

• Reflux the mixture for 4 hours.

• Causality: The reduction proceeds sequentially: Sulfonyl Chloride → Sulfinic Acid → Disulfide → Thiol. A massive excess of Zinc and protons is required to drive the reaction entirely to the thiol stage[3].

• Validation Checkpoint 3 (Reaction Completion): Perform TLC (Hexane/EtOAc 9:1). The starting material is highly UV-active. A persistent intermediate spot with a lower Rf indicates the reaction has stalled at the sulfinic acid or disulfide stage. Add more activated Zn and H₂SO₄ if this occurs.

Section 2: Reaction Optimization Data

Summarized below are the quantitative parameters dictating the success of the lithiation pathway.

Table 1: Base Selection and Regioselectivity in 3-Methylthiophene Lithiation

Base System	Solvent	Temp (°C)	5-Lithiation (Target)	2-Lithiation (Impurity)
n-BuLi	THF	-78	~75%	~25%
LDA	THF	-78	~85%	~15%

| LiTMP | THF | -78 to 0 | >98% | <2% |

Data Interpretation: Standard alkyllithiums fail to provide the necessary regiocontrol. LiTMP is mandatory for high-purity synthesis[1].

Table 2: Comparison of Synthetic Routes

Route	Reagents	Typical Yield	Primary Advantage	Primary Limitation
Directed Lithiation	3-Methylthiophene, LiTMP, S8	65-75%	High atom economy, one-pot procedure.	Requires strict anhydrous, cryogenic (-78°C) conditions.

| Sulfonyl Reduction | 4-Methylthiophene-2-sulfonyl chloride, Zn/H⁺ | 70-80% | Highly scalable, operates at standard temperatures. | Exothermic; generates significant heavy metal (Zn) waste[3]. |

Section 3: Troubleshooting Guide & FAQs

Q: Why am I getting a mixture of 3-methylthiophene-2-thiol and 4-methylthiophene-2-thiol during the lithiation route? A: This is a classic regioselectivity failure. Using unhindered bases like n-BuLi leads to competitive lithiation at both the C2 and C5 positions because the 3-methyl group does not strongly direct metalation. You must leverage steric hindrance. Switching to the bulky base Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) ensures >98% selectivity for the C5 position, which yields your target, 4-methylthiophene-2-thiol[1].

Q: My purified thiol product is degrading into a viscous, foul-smelling mixture during storage. What is happening? A: 2-Thiophenethiols are highly reactive and prone to self-thiylation . They can undergo radical-mediated or acid-catalyzed dimerization to form dithiolactones, or oxidize into disulfides[4].

• Fix: Never store the product at room temperature or exposed to air. Store the purified thiol under a strict Argon atmosphere at -20°C. If long-term storage is required, consider adding a trace amount of a radical scavenger (like BHT) to inhibit the radical dimerization pathway[4].

Q: During the aqueous workup of the lithiation route, I am forming a stubborn emulsion that won't separate. How do I break it? A: Emulsions here are caused by the amphiphilic nature of partially protonated thiolates stabilizing the aqueous-organic phase boundary.

• Fix: Do not shake the separatory funnel vigorously; invert it gently. To break an existing emulsion, add saturated NaCl (brine) to the aqueous layer. This increases the ionic strength of the aqueous phase, forcing the organic thiol into the ether layer (salting out)[2]. If solid lithium salts are suspended at the interface, filter the entire biphasic mixture through a pad of Celite before attempting phase separation.

Q: In the reduction of 4-methylthiophene-2-sulfonyl chloride, my yield is low, and NMR shows a mixture of products. Why did the reduction stall? A: Reduction to the thiol requires a strong excess of reducing agent and highly acidic conditions to continuously generate nascent hydrogen. If using Zinc dust, it is likely passivated by a layer of Zinc Oxide (ZnO).

• Fix: You must activate your Zinc dust immediately before use by washing it with dilute HCl to strip the oxide layer. Alternatively, if your substrate can tolerate it, switch to a stronger hydride source like LiAlH₄ in strictly anhydrous conditions[3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. scribd.com [scribd.com]

Technical Support Center: 4-Methylthiophene-2-thiol Troubleshooting &amp; Handling Guide

Welcome to the technical support center for 4-Methylthiophene-2-thiol (CAS: 3970-29-4). As a highly reactive building block widely utilized in organic synthesis, materials science, and drug development, this compound presents unique handling challenges. The synergy between a highly nucleophilic sulfhydryl (-SH) group and an electron-rich aromatic thiophene ring makes it susceptible to multiple competing side reactions.

This guide is designed by application scientists to provide you with the mechanistic causality behind these side reactions and the self-validating protocols required to mitigate them.

Part 1: Troubleshooting Common Side Reactions

Issue 1: Oxidative Dimerization (Disulfide Formation)

• Symptom: The reagent turns from a pale yellow liquid to a deep, dark yellow; reaction yields drop significantly; TLC shows a new, less polar spot[1].

• Causality: Thiophenethiol derivatives possess strong reducing properties and are highly sensitive to aerobic oxidation[1]. In the presence of ambient oxygen and trace transition metals, the thiolate anion undergoes single-electron transfer, rapidly coupling to form 1,2-bis(4-methylthiophen-2-yl)disulfane.

• Resolution: Always store the compound under an inert atmosphere (Argon/N2) at -10°C[2]. Use Tris(2-carboxyethyl)phosphine (TCEP) as an in situ reductant. Unlike thiol-based reductants, TCEP reduces disulfides via a kinetically driven process to form a stable phosphine oxide, preventing re-oxidation and driving the reaction to completion[3].

Issue 2: Unwanted Ring C-Alkylation or Polymerization

• Symptom: Formation of structural isomers during S-alkylation attempts, or the generation of a polymeric black tar.

• Causality: The methyl group at the C4 position and the sulfur heteroatom donate electron density into the thiophene ring, making the C3 and C5 positions highly nucleophilic. If strong Lewis acids or highly reactive electrophiles are used without strict pH control, electrophilic aromatic substitution competes with the desired S-alkylation.

• Resolution: Maintain mildly basic conditions (pH 7.5–8.5) using non-nucleophilic bases (e.g., N,N-Diisopropylethylamine) to selectively deprotonate the thiol. The resulting thiolate anion is orders of magnitude more nucleophilic than the ring carbons, ensuring exclusive S-alkylation.

Issue 3: Desulfurization and Ring Cleavage

• Symptom: Unexpected loss of the thiol group (desulfurization) during downstream catalytic steps, often accompanied by the generation of H₂S gas.

• Causality: Phosphine-based or radical-mediated desulfurization can occur if the free thiol is exposed to radical initiators or certain transition metals (e.g., Raney Nickel, Palladium) at elevated temperatures, leading to C-S bond homolysis[4].

• Resolution: If transition metal catalysis is required downstream, ensure the thiol is fully protected (e.g., as a trityl thioether) prior to the catalytic step.

Part 2: Quantitative Comparison of Thiol Reductants

To maintain 4-Methylthiophene-2-thiol in its active, monomeric state, a reducing agent is often added to the reaction buffer. The table below summarizes why TCEP is mechanistically superior to Dithiothreitol (DTT) for this specific substrate.

Parameter	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Reduction Mechanism	Kinetic control (irreversible phosphine oxide formation)[3]	Thermodynamic control (equilibrium-driven cyclic disulfide)[3]
Optimal pH Range	Broad (pH 1.5 – 9.0)[5]	Narrow (pH 7.0 – 8.5)[6]
Reaction Time	< 5 minutes at room temperature[5]	30 – 60 minutes
Air Oxidation Stability	Highly resistant (stable for weeks at 4°C)[7]	Rapidly oxidizes (requires metal chelators like EGTA)[7]
Interference with Electrophiles	None (thiol-free, no removal required)[5]	High (competing nucleophile, mandatory removal)[3]

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your synthesis, use the following self-validating protocol for the deprotection/reduction and subsequent S-alkylation of 4-Methylthiophene-2-thiol.

Step 1: Solvent Degassing

• Action: Sparge your reaction solvent (e.g., DMF or aqueous buffer) with Argon for 15 minutes prior to adding the thiol.

• Causality: Ambient oxygen acts as an electron acceptor, driving the oxidative dimerization of thiols. Sparging displaces dissolved O₂, shutting down this pathway.

Step 2: Disulfide Reduction

• Action: Add 1.1 equivalents of TCEP·HCl to the 4-Methylthiophene-2-thiol solution. Stir for 5 minutes at room temperature[5].

• Causality: TCEP selectively attacks the disulfide bond. Because TCEP is active across a broad pH range (1.5–9.0) and is unaffected by trace metals, it guarantees complete conversion back to the free thiol[5].

Step 3: Protocol Validation (Ellman’s Assay)

• Action: Take a 5 µL aliquot and react it with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). Measure absorbance at 412 nm.

• Causality: This step makes the protocol self-validating. It quantifies the exact concentration of free thiolate available, ensuring stoichiometric precision for the downstream addition of your electrophile and preventing the accumulation of unreacted starting materials.

Step 4: Electrophilic Addition

• Action: Add your target electrophile (e.g., an alkyl halide or maleimide) directly to the reaction mixture. Do not remove the TCEP.

• Causality: Because TCEP does not contain a thiol group, it will not compete with 4-Methylthiophene-2-thiol for the electrophile[5].

Part 4: Handling Workflow Visualization

Workflow for handling 4-Methylthiophene-2-thiol to prevent oxidative side reactions.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use DTT instead of TCEP to reduce the disulfide impurities? A: While DTT is effective, it operates under thermodynamic control and forms a stable cyclic disulfide[3]. More importantly, DTT is a competing nucleophile. If you are performing an S-alkylation or maleimide conjugation, residual DTT will consume your electrophile. TCEP is thiol-free and does not need to be removed prior to conjugation[5].

Q: Why does my 4-Methylthiophene-2-thiol smell so pungent, and how do I neutralize it? A: Thiophene-2-thiols are notorious for their foul stench, which is detectable by the human nose at parts-per-billion levels. To neutralize contaminated glassware and spills, soak them in an oxidizing bath (e.g., aqueous sodium hypochlorite/bleach). This rapidly oxidizes the volatile thiol into odorless sulfonic acids.

Q: Is the compound stable in aqueous buffers? A: It has limited aqueous solubility and is prone to rapid oxidation in water unless the buffer is thoroughly degassed and contains a reductant like TCEP. Trace metal contaminants commonly found in buffers (like Fe³⁺ or Ni²⁺) will drastically accelerate disulfide formation[7].

References

• Thiophene-2-thiol - ChemBK - chembk.com: 1

• Application of Iodine as a Catalyst in Aerobic Oxidations: A Sustainable Approach for Thiol Oxidations - mdpi.com: Link

• A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry - mstechno.co.jp: 7

• Deprotection of Thiol-modified Oligonucleotides - metabion.com: 6

• TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility - psu.edu: 3

• Disulfide reduction using TCEP reaction - biosyn.com: 5

• EN300-399889 - EnamineStore - enaminestore.com: 2

• Insights into the Nature of the Chemical Bonding in Thiophene-2-thiol from X-ray Absorption Spectroscopy - acs.org: Link

• Accessing and Utilizing Thiols in Organic Chemistry - chemrxiv.org: 4

Sources

• 1. chembk.com [chembk.com]
• 2. EnamineStore [enaminestore.com]
• 3. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Disulfide reduction using TCEP reaction [biosyn.com]
• 6. metabion.com [metabion.com]
• 7. mstechno.co.jp [mstechno.co.jp]

Purification techniques for 4-Methylthiophene-2-thiol and its derivatives

Advanced Troubleshooting & Purification Guide for Drug Development Professionals

Welcome to the Technical Support Center. As an Application Scientist working with highly reactive sulfur-containing heterocycles, you are likely aware that 4-Methylthiophene-2-thiol and its derivatives present unique purification challenges. Unlike standard aliphatic thiols, the electron-donating 4-methyl group significantly alters the electronic landscape of the thiophene ring, making it exceptionally prone to both rapid oxidative dimerization and spontaneous self-thiylation.

This guide is designed to move beyond basic procedures, providing you with the mechanistic causality behind experimental failures and delivering self-validating protocols to ensure absolute scientific integrity in your workflows.

Part 1: Diagnostic Hub & Troubleshooting FAQs

Q1: My synthesized 4-Methylthiophene-2-thiol transformed into a viscous yellow/brown oil after 24 hours on the bench. GC-MS shows a mass nearly double the expected product. What happened?

Causality: You are observing a combination of oxidative dimerization and self-thiylation. 4-Methyl-2-thiophenethiol is hyper-reactive and can convert to a dimeric dithiolactone even under ordinary ambient conditions 1. The electron-donating methyl group accelerates thiol-thione tautomerization, causing the molecule to undergo nucleophilic attack against itself. Simultaneously, exposure to ambient oxygen rapidly oxidizes the free thiol into a disulfide 2. Resolution: All handling, purification, and storage must be performed under strict Schlenk (anaerobic) conditions. Never leave the neat oil exposed to air.

Q2: During silica gel flash chromatography, my product band streaked severely, and the recovered yield was less than 30%. How can I prevent this?

Causality: Thiophenethiols strongly adsorb to standard acidic silica gel. The acidic sites on the silica catalyze unwanted polymerization and on-column oxidation during the run, trapping your product as a polar polymer 3. Resolution: You must use neutral or deactivated silica gel. Furthermore, degas your eluents (e.g., hexane/ethyl acetate) by sparging with Argon for 30 minutes prior to use to prevent dissolved oxygen from reacting with the thiol. Dry loading the sample onto a small amount of silica before applying it to the column will lead to a sharper elution band 4.

Q3: I attempted vacuum distillation, but the product degraded in the heating flask before distilling over. What is the flaw in my setup?

Causality: Thermal degradation occurs when the distillation temperature exceeds the stability threshold of the thiophene ring, especially if trace oxygen is present in the system. Resolution: Ensure your vacuum is below 1 mmHg to lower the boiling point significantly. Wrap the distillation head in glass wool or aluminum foil to prevent premature condensation, which minimizes the time the compound spends exposed to heat in the boiling flask 4.

Part 2: Mechanistic & Workflow Visualizations

To successfully purify this compound, one must first understand its degradation pathways and select the appropriate purification route based on the impurity profile.

Mechanistic pathways of 4-Methylthiophene-2-thiol degradation via oxidation and self-thiylation.

Decision matrix and workflow for the anaerobic purification of 4-Methylthiophene-2-thiol.

Part 3: Quantitative Data Presentation

Selecting the right method depends on the scale of your synthesis and the nature of the impurities. Below is a comparative analysis of the two primary purification techniques.

Purification Technique	Target Impurity Profile	Typical Yield Recovery	Max Purity Achieved	Scalability	Processing Time
Anaerobic Vacuum Distillation	Volatile solvents, unreacted low-MW precursors	75% - 85%	> 98%	High (> 10g)	2 - 4 Hours
Inert-Gas Flash Chromatography	Disulfides, dimeric dithiolactones, polar polymers	60% - 75%	> 99%	Low to Med (< 5g)	4 - 6 Hours

Part 4: Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. If a validation checkpoint fails, the protocol dictates an immediate halt to prevent the irreversible loss of your compound.

Protocol A: Anaerobic Vacuum Distillation (Schlenk Technique)

Best for removing volatile impurities and large-scale purification.

• Apparatus Assembly: Assemble a short-path distillation head with a multi-neck receiving flask (cow adapter) connected to a Schlenk line. Ensure all joints are heavily greased with high-vacuum silicone grease.

• System Purge: Apply high vacuum (< 1 mmHg) to the entire system, then backfill with dry Argon. Repeat this pump-purge cycle three times.

• Self-Validation Check 1 (Leak Test): Isolate the vacuum pump. If the pressure gauge rises above 1 mmHg within 5 minutes, a micro-leak is present. Abort, re-grease joints, and restart. Proceeding with a leak will cause complete oxidative degradation upon heating.

• Sample Loading: Introduce the crude 4-Methylthiophene-2-thiol into the boiling flask under a positive flow of Argon. Add a magnetic stir bar.

• Insulation: Wrap the distillation head tightly with glass wool and aluminum foil to prevent premature condensation 4.

• Distillation: Slowly apply vacuum until stable at < 1 mmHg. Gradually increase the temperature of the heating mantle.

• Fraction Collection: Collect the fore-run (impurities) in the first flask. Rotate the cow adapter to collect the main fraction (pure thiol).

• Cooling & Storage: Remove heat and allow the system to cool to room temperature before breaking the vacuum with Argon. Transfer immediately to an amber vial, blanket with Argon, and store at -20°C.

Protocol B: Inert-Gas Flash Column Chromatography

Best for separating high-molecular-weight disulfides and self-thiylation dimers.

• Eluent Preparation: Prepare the mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Sparge the solvent mixture vigorously with Argon for 30 minutes to displace dissolved oxygen.

• Stationary Phase: Slurry-pack the column using neutral silica gel (pH 6.5-7.5) using the degassed eluent.

• Dry Loading: Dissolve the crude product in a minimal amount of degassed solvent. Add a small volume of neutral silica gel and evaporate the solvent under reduced pressure to create a free-flowing powder. Load this powder onto the top of the column bed 4.

• Elution: Run the column using positive Argon pressure (do not use compressed air).

• Self-Validation Check 2 (TLC Integrity): Spot the first collected fraction containing the product on a TLC plate. If severe streaking is observed (Rf tailing to the baseline), the silica was too acidic or the eluent was not fully degassed. Abort collection, neutralize the remaining fractions with a drop of triethylamine, and re-evaluate the stationary phase.

• Concentration: Combine pure fractions and concentrate using a rotary evaporator backfilled with Argon.

References

• Vvedenskii 1997 | PDF | Thiol | Chemical Reactions - Scribd Source: Scribd URL
• Preventing unwanted oxidation of 3-Thiophenemethanol - Benchchem Source: Benchchem URL
• Purification techniques for 2-Decylthiophene monomer after synthesis - Benchchem Source: Benchchem URL
• Oxidation coupling of organic thiols to disulphides with Tetramethylammonium Fluorochromate(VI) (TMAFC)

Sources

• 1. scribd.com [scribd.com]
• 2. sciforum.net [sciforum.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Assays Using 4-Methylthiophene-2-thiol

Welcome to the Application Scientist Support Center. If you are experiencing batch-to-batch variability, loss of compound activity, or unexpected side reactions in assays utilizing 4-Methylthiophene-2-thiol (CAS: 3970-29-4), you are likely encountering the fundamental chemical vulnerabilities of the thiophene-thiol moiety.

As a highly reactive building block used in drug development and materials science,1[1]. This guide bypasses generic advice to provide you with field-proven, mechanistically grounded troubleshooting strategies.

Mechanistic Breakdown: The Root Cause of Inconsistency

The primary driver of inconsistent results when using 4-methylthiophene-2-thiol is spontaneous aerobic oxidation .

When exposed to oxygen, the free sulfhydryl group (-SH) rapidly oxidizes to form a sterically bulky, unreactive disulfide dimer (-S-S-). Because the disulfide lacks the nucleophilic properties of the free thiol, it will not interact with your target or reagent in the same way, leading to a perceived "loss of activity" 2[2].

The Causality of pH and Oxidation: The stability of thiols is strictly pH-dependent. At higher (alkaline) pH values, the neutral thiol deprotonates to form the thiolate anion (R-S⁻). This anion is the actual reactive species in thiol-disulfide exchange and is highly susceptible to oxidation by dissolved oxygen or trace transition metals 3[3]. Lowering the pH suppresses these oxidative side reactions by keeping the compound in its protonated, stable state[3].

Mechanistic pathway of 4-Methylthiophene-2-thiol oxidation and reduction.

Quantitative Data: Variables Impacting Stability

To optimize your assay conditions, you must control the microenvironment of the thiol. The table below summarizes how different parameters dictate the half-life of 4-methylthiophene-2-thiol.

Parameter	Condition	Effect on 4-Methylthiophene-2-thiol	Mechanistic Rationale
pH	> 7.5 (Alkaline)	Rapid degradation / Oxidation	Increased concentration of the highly reactive thiolate anion (R-S⁻) promotes rapid aerobic oxidation[3].
pH	< 6.5 (Acidic)	High stability	The protonated thiol (R-SH) is significantly less susceptible to oxidation and dimerization[3].
Solvent	Aqueous (Aerobic)	Moderate to rapid oxidation	Dissolved O₂ acts as the primary oxidant. Trace transition metals in buffers catalyze the radical reaction[4].
Solvent	Degassed / N₂ Purged	Exceptional stability	Removal of exogenous oxidants (O₂) eliminates the primary thermodynamic driver of disulfide formation[5].
Temperature	-10°C to -20°C	Long-term storage stability	Kinetic energy is minimized, drastically reducing the rate of spontaneous dimerization during storage[1].

Self-Validating Experimental Protocols

Do not assume the purity of your thiol upon thawing. You must actively quantify and, if necessary, rescue the compound. These protocols are designed as closed-loop, self-validating systems.

Protocol A: Free Thiol Quantification via Ellman’s Reagent (DTNB)

This protocol colorimetrically determines the exact concentration of active, free thiol in your working solution.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M sodium phosphate buffer (pH 8.0) containing 1 mM EDTA.

  • Causality: EDTA is critical here; it chelates trace transition metals that would otherwise catalyze background thiol oxidation during the assay[4]. pH 8.0 ensures the thiol is deprotonated for rapid reaction with DTNB.

• Reagent Prep: Dissolve DTNB (Ellman's Reagent) in the buffer to create a 10 mM stock.

• Reaction Setup: Mix your 4-methylthiophene-2-thiol sample with the DTNB stock at a 1:10 molar ratio (thiol:DTNB).

  • Causality: Using a 10-fold excess of DTNB provides a distinct kinetic advantage. It forces the reaction into pseudo-first-order kinetics, speeding up the production of the chromophore and preventing complex, reversible side reactions5[5].

• Measurement: Incubate for 15 minutes at room temperature. Measure absorbance at 412 nm. Calculate the concentration using the extinction coefficient of the TNB²⁻ anion (14,150 M⁻¹cm⁻¹).

Self-Validation Checkpoint: Run a parallel standard curve using a known concentration of L-cysteine. If the calculated concentration of your 4-methylthiophene-2-thiol sample is >15% lower than the theoretical weighed mass, significant oxidation has occurred. Proceed to Protocol B.

Protocol B: Disulfide Rescue via TCEP Reduction

If Protocol A reveals oxidation, you can reverse the disulfide bonds back to free thiols using Tris(2-carboxyethyl)phosphine (TCEP).

Step-by-Step Methodology:

• Buffer Compatibility: Ensure your sample is in a compatible assay buffer (e.g., 50 mM HEPES, pH 7.0).

• TCEP Addition: Add TCEP to the oxidized 4-methylthiophene-2-thiol solution to achieve a final concentration of 1-10 mM. Aim for a 2-5 fold molar excess of TCEP over the estimated disulfide concentration 2[2].

  • Causality: Why TCEP and not DTT or β-mercaptoethanol? TCEP irreversibly reduces disulfides by forming a stable phosphine oxide byproduct. Crucially, TCEP does not contain a thiol group itself, meaning it will not compete with 4-methylthiophene-2-thiol in downstream assays[2].

• Incubation: Incubate the mixture at room temperature for 15-30 minutes.

Self-Validation Checkpoint: After the 30-minute incubation, take a small aliquot and re-run Protocol A. The free thiol concentration should now match your theoretical maximum, confirming 100% disulfide cleavage. You may now proceed with your primary assay.

Troubleshooting Workflow

Use the following decision tree to standardize your approach to failing assays.

Troubleshooting workflow for resolving inconsistencies in thiol-based assays.

Frequently Asked Questions (FAQs)

Q: Why do different batches of 4-methylthiophene-2-thiol yield varying IC50 values in my enzymatic assay? A: Batch-to-batch inconsistency is almost always tied to varying degrees of spontaneous aerobic oxidation during manufacturing, transit, or handling[2]. Because the disulfide dimer is sterically bulkier and lacks the reactive sulfhydryl group, it cannot interact with your target. Always quantify the free thiol content of a new batch upon receipt using Protocol A.

Q: Can I visually identify if my sample has oxidized? A: No. While severe, total oxidation might lead to increased viscosity or precipitation (due to the lower solubility of the disulfide dimer), slight to moderate oxidation is visually undetectable[2]. Analytical techniques like Ellman's assay, HPLC, or NMR are strictly required for reliable detection.

Q: How should I store 4-methylthiophene-2-thiol to maximize shelf-life? A: Store the compound at -10°C to -20°C in a tightly sealed container[1]. Critically, the headspace of the vial should be purged with an inert gas (Argon or Nitrogen) to displace oxygen and minimize oxidation[2]. Furthermore, protect the vial from light, as photo-oxidation can accelerate disulfide formation.

Q: My assay requires a pH of 8.0, but this causes my thiol to oxidize rapidly. What can I do? A: If alkaline conditions are unavoidable, you must rigorously degas your buffers (e.g., via sparging with Argon) to remove dissolved oxygen[5]. Additionally, supplement your assay buffer with 1 mM EDTA to sequester trace transition metals. If compatible with your downstream readout, maintaining a low concentration (1 mM) of a non-interfering reductant like TCEP in the buffer can keep the thiol in its active state continuously.

References

• BenchChem Technical Support. "Troubleshooting Thiol Oxidation and Disulfide Assay Inconsistencies." BenchChem. 2

• Nelson, J.W., et al. "Quantification of Thiols and Disulfides - Practical considerations for determination of the thiol/disulfide redox state of proteins." NIH PMC. 3

• "Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents." ACS Omega.5

• "EN300-399889 - 4-methylthiophene-2-thiol Product Details." EnamineStore. 1

• "Solid-state molecular oxygen activation using ball milling and a piezoelectric material for aerobic oxidation of thiols." Semantic Scholar.4

Sources

• 1. EnamineStore [enaminestore.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Spectroscopic comparison of 4-Methylthiophene-2-thiol and its isomers

An in-depth spectroscopic analysis of thiophene derivatives requires more than just reading peak values; it demands an understanding of how subtle structural variations dictate electronic distribution, tautomeric equilibria, and molecular behavior.

As a Senior Application Scientist, I have structured this guide to objectively compare 4-Methylthiophene-2-thiol against its primary positional isomers (the 3-methyl and 5-methyl analogues). This guide synthesizes structural causality with self-validating experimental protocols to ensure high-fidelity analytical differentiation.

Structural Causality and Tautomeric Equilibria

The core challenge in differentiating methylthiophene-2-thiol isomers lies in the electronic interplay between the electron-donating methyl group ( −CH3​ ) and the highly polarizable thiol group ( −SH ).

In thiophene chemistry, 2-mercaptothiophenes exist in a dynamic tautomeric equilibrium with their corresponding thione forms (thiolen-2-ones)[1]. The position of the methyl group fundamentally alters this equilibrium:

• 4-Methylthiophene-2-thiol: The methyl group is positioned meta to the thiol. This provides a mild inductive electron-donating effect without steric interference, stabilizing the enethiol (thiol) form.

• 3-Methylthiophene-2-thiol: The adjacent methyl group creates significant steric hindrance with the −SH group. This steric clash can distort the planar geometry required for optimal sulfur-ring conjugation, subtly shifting the tautomeric equilibrium and affecting the S-H vibrational frequency.

• 5-Methylthiophene-2-thiol: The methyl group is para-like to the thiol. This allows for extended hyperconjugation through the thiophene π -system, significantly increasing electron density at the sulfur atom. This isomer is notably synthesized in high yields (up to 78%) via the tandem thionation of biomass-derived levulinic acid[2].

Mass spectrometry and theoretical calculations confirm that the introduction of bulky or electron-donating groups dramatically impacts the stability of these tautomers in the gas phase[3].

Logical relationship between methyl position, tautomerism, and spectroscopic variance.

Quantitative Spectroscopic Comparison

To definitively identify these isomers, analysts must cross-correlate Nuclear Magnetic Resonance (NMR) coupling constants with Infrared (IR) stretching frequencies. The table below summarizes the critical diagnostic markers.

Table 1: 1 H NMR and IR Diagnostic Markers

Note: NMR data acquired in anhydrous CDCl3​ at 600 MHz.

Isomer	1 H NMR: −CH3​ Shift	1 H NMR: Aromatic Protons & Coupling ( J )	IR: S-H Stretch	MS Base Peak
4-Methylthiophene-2-thiol	δ 2.35 (s, 3H)[4]	δ ~6.8 (H3), ~6.6 (H5); J3,5​≈1.5 Hz	2550 cm −1 [4]	m/z 130 ( M+ )
5-Methylthiophene-2-thiol	δ 2.45 (s, 3H)[5]	δ ~6.9 (H3), ~6.6 (H4); J3,4​≈3.5 Hz	2535 cm −1 [5]	m/z 130 ( M+ )
3-Methylthiophene-2-thiol	δ 2.20 (s, 3H)	δ ~7.1 (H5), ~6.8 (H4); J4,5​≈5.0 Hz	2565 cm −1	m/z 130 ( M+ )

Expert Insight on Causality: The most definitive way to distinguish these isomers is not the methyl shift, but the aromatic coupling constants ( J ) . Thiophene ring protons exhibit distinct coupling based on their relative positions:

• Meta coupling ( J3,5​ ) in the 4-methyl isomer is very weak (~1.5 Hz).

• Ortho coupling ( J3,4​ ) in the 5-methyl isomer is moderate (~3.5 Hz).

• Ortho coupling adjacent to the sulfur ( J4,5​ ) in the 3-methyl isomer is the strongest (~5.0 Hz).

Self-Validating Experimental Protocol

Thiols are notoriously prone to oxidative dimerization into disulfides ( R−S−S−R ), which can severely convolute NMR and IR spectra. The following protocol incorporates built-in self-validation steps to ensure data integrity.

Phase 1: Anhydrous Sample Preparation

• Purge: Flush a clean NMR tube with dry Argon or Nitrogen gas to displace oxygen.

• Dissolution: Dissolve 15 mg of the methylthiophene-2-thiol isomer in 0.6 mL of anhydrous, degassed CDCl3​ .

• Validation Check: Inspect the initial 1 H NMR spectrum for peaks in the δ 6.5–7.5 range that lack the expected thiophene coupling. The presence of broad, uncoupled peaks or a missing S-H peak (typically broad, δ 3.0–3.5) indicates premature disulfide formation.

Phase 2: D2​O Exchange (The Self-Validating Step)

The chemical shift of the −SH proton is highly dependent on concentration, temperature, and hydrogen bonding. To definitively assign the thiol peak:

• Acquire the baseline 1 H NMR spectrum.

• Add 1–2 drops of Deuterium Oxide ( D2​O ) directly into the NMR tube.

• Cap the tube and shake vigorously for 30 seconds.

• Re-acquire the 1 H NMR spectrum.

• Causality: The labile −SH proton will undergo rapid isotopic exchange with deuterium (forming −SD ). The peak previously assigned to the thiol will completely disappear from the spectrum, unequivocally validating its identity.

Phase 3: ATR-FTIR Acquisition

• Place a neat drop of the liquid sample onto the diamond crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

• Scan from 4000 to 400 cm −1 .

• Focus on the 2500–2600 cm −1 region. The 4-methyl isomer will show a distinct, sharp absorption at exactly 2550 cm −1 [4], while steric and electronic variations in the 3- and 5-methyl isomers will shift this peak slightly.

Step-by-step self-validating spectroscopic workflow for isomer differentiation.

Conclusion

Differentiating 4-methylthiophene-2-thiol from its 3-methyl and 5-methyl counterparts requires a holistic analytical approach. Relying solely on the −SH stretch in IR is insufficient due to tautomeric shifts and potential disulfide contamination. By grounding the analysis in aromatic J -coupling constants and employing D2​O exchange validation , researchers can establish a highly trustworthy and reproducible analytical framework.

References

• VDOC.PUB. "Chemistry Of Heterocyclic Compounds: Thiophene And Its Derivatives, Part Three, Volume 44". VDOC.PUB. Available at: [Link]

• Allegretti, P. E., et al. "Enol and Enethiol Occurrence for Some Ketones and Thioketones. Mass Spectrometry and Theoretical Calculations". ResearchGate. Available at: [Link]

• "A Simple Method for the Conversion of Carboxylic Acids into Thioacids with Lawesson's Reagent". ResearchGate. Available at: [Link]

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-methylthiophene-2-thiol (3970-29-4) for sale [vulcanchem.com]
• 5. 5-Methylthiophene-2-thiol|CAS 3970-28-3|RUO [benchchem.com]

A Comparative Guide to the Reaction Kinetics of Aromatic Thiols for Drug Discovery and Development

For researchers, scientists, and drug development professionals, a deep understanding of reaction kinetics is paramount for the rational design of novel therapeutics and the optimization of synthetic routes. Thiol-containing molecules, particularly aromatic thiols, are of significant interest due to their unique reactivity and their presence in various biologically active compounds. This guide provides a comparative analysis of the reaction kinetics of 4-Methylthiophene-2-thiol and its structural analogs, offering insights into how substituent effects influence their reactivity. While specific kinetic data for 4-Methylthiophene-2-thiol is not extensively available in the public domain, this guide will leverage data from closely related and well-studied thiophenols to provide a predictive framework and detailed experimental protocols for researchers to conduct their own kinetic analyses.

This guide will delve into the nucleophilic reactivity of these compounds in two key reaction types of broad importance in pharmaceutical and medicinal chemistry: S-alkylation and Michael addition reactions. By understanding the relative reaction rates and the factors that govern them, researchers can make more informed decisions in the design of covalent inhibitors, the synthesis of complex molecules, and the development of novel chemical probes.

The Critical Role of Thiol Reactivity in Drug Development

The sulfhydryl group of thiols is a potent nucleophile, readily participating in a variety of chemical transformations. In the context of drug development, this reactivity is a double-edged sword. On one hand, the nucleophilic character of cysteine residues in proteins is a common target for covalent drugs, which form a permanent bond with their target, often leading to enhanced potency and duration of action. On the other hand, off-target reactions with other biological thiols, such as glutathione, can lead to toxicity. Therefore, a quantitative understanding of the kinetics of these reactions is essential for designing selective and safe medicines.

Comparative Kinetic Analysis of Aromatic Thiols

To illustrate the impact of substituents on the reactivity of aromatic thiols, we will compare the kinetic data for three representative thiophenols: Thiophenol (the parent compound), 4-Methoxythiophenol (electron-donating substituent), and 4-Nitrothiophenol (electron-withdrawing substituent). While experimental kinetic data for 4-Methylthiophene-2-thiol is sparse, we can infer its reactivity based on the electronic properties of the methyl-substituted thiophene ring. The methyl group is weakly electron-donating, and the thiophene ring itself has distinct electronic characteristics compared to a benzene ring.

Nucleophilicity in S-Alkylation Reactions

S-alkylation is a fundamental reaction in organic synthesis and is relevant to the formation of thioether bonds. The rate of this reaction is directly proportional to the nucleophilicity of the thiol. The nucleophilicity of substituted thiophenolates has been quantified using the Mayr-Patz equation, which provides a nucleophilicity parameter (N) and a sensitivity parameter (sN)[1].

Thiophenol Derivative	Substituent Effect	pKa	Nucleophilicity Parameter (N)	Reference
4-Nitrothiophenol	Electron-withdrawing	4.5	11.23	[1]
Thiophenol	Neutral	6.6	13.85	[1]
4-Methoxythiophenol	Electron-donating	7.2	15.93	[1]
4-Methylthiophene-2-thiol	Weakly Electron-donating	~6-7 (Estimated)	(Not Experimentally Determined)

Analysis: As expected, the nucleophilicity of the thiophenolate increases with the electron-donating ability of the para-substituent. The methoxy group in 4-methoxythiophenol significantly enhances the electron density on the sulfur atom, making it a more potent nucleophile compared to the unsubstituted thiophenol. Conversely, the electron-withdrawing nitro group in 4-nitrothiophenol diminishes the nucleophilicity. Based on this trend, we can predict that 4-Methylthiophene-2-thiol, with its weakly electron-donating methyl group, would exhibit a nucleophilicity parameter (N) slightly higher than that of thiophenol.

Reactivity in Michael Addition Reactions

The Michael addition of thiols to electron-deficient alkenes is a widely used reaction in drug discovery, particularly for the design of covalent inhibitors that target cysteine residues. The reaction proceeds via the attack of the thiolate anion on the β-carbon of the Michael acceptor.

A study on the kinetics of the reaction of various thiols with a reference Michael acceptor provides insight into their relative reactivities. While direct comparative data for 4-Methylthiophene-2-thiol is not available, we can examine the second-order rate constants for the reaction of different thiols with oltipraz, a dithiolethione[2].

Thiol	pKa	Second-Order Rate Constant, k2 (M⁻¹s⁻¹)	Reference
Cysteine	8.3	0.040	[2]
Glutathione	8.8	0.099	[2]
2-Mercaptoethanol	9.6	2.0	[2]
Mercaptoacetic acid	10.2	4.0	[2]

Analysis: The reactivity in this Michael addition is strongly dependent on the pKa of the thiol, with more acidic thiols (and therefore a higher concentration of the more nucleophilic thiolate anion at a given pH) generally reacting faster. This highlights the importance of the local microenvironment in biological systems, which can significantly influence the pKa of cysteine residues. For 4-Methylthiophene-2-thiol, its predicted pKa of around 6-7 suggests it would be a highly reactive nucleophile in Michael addition reactions at physiological pH.

Experimental Protocols for Kinetic Analysis

To empower researchers to determine the reaction kinetics of 4-Methylthiophene-2-thiol or other novel thiols, we provide detailed, step-by-step methodologies for three common analytical techniques.

Experimental Workflow Overview

Caption: General workflow for a kinetic experiment.

UV-Vis Spectrophotometry for Monitoring Thiol Reactions

This method is well-suited for reactions where there is a change in the UV-Vis absorbance of the reactants or products over time. A common approach is to use a chromogenic reagent that reacts with the thiol.

Protocol for Kinetic Analysis of Thiol-Disulfide Exchange:

• Reagent Preparation:

  • Prepare a stock solution of the thiol (e.g., 4-Methylthiophene-2-thiol) in a suitable buffer (e.g., 100 mM phosphate buffer, pH 7.4).

  • Prepare a stock solution of a disulfide reporter, such as 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent), in the same buffer.

• Instrumentation Setup:

  • Set the UV-Vis spectrophotometer to monitor the absorbance at 412 nm, which is the λmax of the 2-nitro-5-thiobenzoate (TNB²⁻) anion released upon reaction.

  • Equilibrate the cuvette holder to the desired reaction temperature (e.g., 25 °C).

• Kinetic Run:

  • To a quartz cuvette, add the buffer and the DTNB solution.

  • Place the cuvette in the spectrophotometer and record a baseline absorbance.

  • Initiate the reaction by adding a small volume of the thiol stock solution to the cuvette and mix rapidly.

  • Immediately start recording the absorbance at 412 nm at regular time intervals (e.g., every 10 seconds) for a duration sufficient to observe a significant change in absorbance.

• Data Analysis:

  • Convert the absorbance values to the concentration of the product (TNB²⁻) using the Beer-Lambert law (A = εbc), where the molar extinction coefficient (ε) for TNB²⁻ at 412 nm is 14,150 M⁻¹cm⁻¹.

  • Plot the concentration of TNB²⁻ versus time.

  • Determine the initial reaction rate from the initial slope of the curve.

  • To determine the pseudo-first-order rate constant, perform the experiment with a large excess of the thiol. The rate constant can be obtained by fitting the data to a first-order exponential equation.

NMR Spectroscopy for In-Situ Reaction Monitoring

NMR spectroscopy is a powerful technique for monitoring reactions in real-time, providing structural information about reactants, intermediates, and products without the need for a chromogenic label.

Protocol for Kinetic Analysis of S-Alkylation:

• Sample Preparation:

  • In an NMR tube, dissolve a known concentration of the thiol (e.g., 4-Methylthiophene-2-thiol) and an internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated solvent (e.g., DMSO-d6).

  • Prepare a separate solution of the alkylating agent (e.g., methyl iodide) in the same deuterated solvent.

• NMR Acquisition Setup:

  • Place the NMR tube containing the thiol solution in the NMR spectrometer and acquire a reference ¹H NMR spectrum.

  • Set up a series of ¹H NMR acquisitions to be run automatically at specific time intervals.

• Kinetic Run:

  • Inject a known amount of the alkylating agent solution into the NMR tube.

  • Quickly mix the contents and immediately start the pre-programmed series of NMR acquisitions.

• Data Analysis:

  • Process the series of ¹H NMR spectra.

  • For each time point, integrate the signal corresponding to a unique proton on the starting thiol and a unique proton on the product.

  • Normalize the integrals to the integral of the internal standard to determine the concentration of the reactant and product at each time point.

  • Plot the concentration of the reactant and/or product as a function of time.

  • Fit the data to the appropriate rate law (e.g., second-order) to determine the rate constant.

HPLC for Separation and Quantification

HPLC is an excellent method for separating and quantifying multiple components in a reaction mixture, making it ideal for more complex reactions or when UV-Vis and NMR are not suitable.

Protocol for Kinetic Analysis of Michael Addition:

• Reaction Setup:

  • In a thermostated reaction vessel, combine the thiol (e.g., 4-Methylthiophene-2-thiol), the Michael acceptor (e.g., N-ethylmaleimide), and a suitable buffer solution.

• Time-Point Sampling:

  • At various time points, withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding a quenching solution (e.g., a strong acid like trifluoroacetic acid).

• HPLC Analysis:

  • Inject the quenched aliquots into an HPLC system equipped with a suitable column (e.g., a C18 reversed-phase column) and a UV detector.

  • Develop a gradient or isocratic elution method that effectively separates the starting materials and the product.

  • Monitor the elution profile at a wavelength where both the reactants and products have significant absorbance.

• Data Analysis:

  • Generate a calibration curve for the starting material and the product using standard solutions of known concentrations.

  • Determine the concentration of the reactant and product in each quenched aliquot by integrating the corresponding peak areas and using the calibration curves.

  • Plot the concentrations as a function of time and fit the data to the appropriate rate law to determine the rate constant.

Visualizing Reaction Pathways

The following diagrams illustrate the general mechanisms for S-alkylation and Michael addition reactions of thiols.

Caption: SN2 mechanism for the S-alkylation of a thiol.

Caption: Mechanism for the Michael addition of a thiol.

Conclusion

A thorough understanding of the reaction kinetics of aromatic thiols is indispensable for the advancement of medicinal chemistry and drug discovery. While direct experimental kinetic data for 4-Methylthiophene-2-thiol remains to be fully explored, by analyzing the reactivity of structurally similar thiophenols, we can make well-founded predictions about its behavior. The electron-donating nature of the methyl group and the inherent electronic properties of the thiophene ring suggest that 4-Methylthiophene-2-thiol is a highly reactive nucleophile.

The detailed experimental protocols provided in this guide offer a robust framework for researchers to quantitatively assess the reactivity of 4-Methylthiophene-2-thiol and other novel thiol-containing compounds. By employing these methods, scientists can generate the critical data needed to design more selective, potent, and safer therapeutics, ultimately accelerating the journey from discovery to clinical application.

References

• Mayr, H., & Patz, M. (1994). Scales of Nucleophilicity and Electrophilicity: A General Approach to the Quantification of Organic Reactivity. Angewandte Chemie International Edition in English, 33(9), 938-957. [Link]

• Zhang, Y., Cammers-Goodwin, A., & Holland, J. F. (2001). Kinetic constraints for the thiolysis of 4-methyl-5-(pyrazin-2-yl)-1,2-dithiole-3-thione (oltipraz) and related dithiole-3-thiones in aqueous solution. Chemical Research in Toxicology, 14(8), 939-945. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinetic constraints for the thiolysis of 4-methyl-5-(pyrazin-2-yl)-1,2-dithiole-3-thione (oltipraz) and related dithiole-3-thiones in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Methylthiophene-2-thiol

For researchers and professionals in drug development, the meticulous management of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Methylthiophene-2-thiol, a compound characterized by its potent stench and potential hazards. By understanding the chemical principles behind these procedures, you can ensure a safe working environment and the responsible management of chemical waste.

Understanding the Hazards of 4-Methylthiophene-2-thiol

Before handling 4-Methylthiophene-2-thiol, it is crucial to be thoroughly familiar with its associated hazards. Thiols, also known as mercaptans, are notorious for their strong, unpleasant odors, which can be detected at extremely low concentrations.[1] Beyond the offensive smell, many thiols are classified as hazardous materials.

According to safety data sheets (SDS), 4-Methylthiophene-2-thiol is a corrosive substance that can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled.[2] Therefore, strict adherence to safety protocols is not merely a suggestion but a critical necessity.

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage.

• Toxicity: Harmful if swallowed or inhaled.[2]

• Stench: Possesses a powerful and offensive odor.[3]

• Flammability: While not highly flammable, it is a combustible liquid.[2]

Immediate Safety and Personal Protective Equipment (PPE)

Given the hazardous nature of 4-Methylthiophene-2-thiol, all handling and disposal procedures must be conducted within a certified chemical fume hood to mitigate inhalation risks.[4][5] Appropriate personal protective equipment (PPE) is mandatory to prevent skin and eye contact.

Mandatory PPE:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat, fully buttoned.

• Respiratory Protection: While working in a fume hood is the primary engineering control, a respirator with an appropriate cartridge may be necessary for spill response or if there is a risk of exposure outside the hood.[6]

The Core Principle of Thiol Disposal: Oxidation

The most effective and widely accepted method for neutralizing the hazards and odor of thiols is through chemical oxidation.[1] This process converts the volatile and malodorous thiol into a less harmful and odorless sulfonic acid.[7][8] The preferred oxidizing agent for this purpose is a solution of sodium hypochlorite, the active ingredient in household bleach.[9]

The reaction proceeds as follows:

R-SH + 3NaOCl → R-SO₃H + 3NaCl

Where R-SH represents the thiol (in this case, 4-Methylthiophene-2-thiol) and R-SO₃H is the resulting sulfonic acid.

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the safe neutralization and disposal of 4-Methylthiophene-2-thiol.

Materials:

• Appropriate PPE (as listed above)

• Chemical fume hood

• Designated hazardous waste container, clearly labeled

• Household bleach (approximately 5-6% sodium hypochlorite) or a high-test hypochlorite (HTH) solution[1]

• Stir plate and stir bar (optional, but recommended for larger quantities)

• Glassware (beakers, flasks)

Workflow for Disposal of 4-Methylthiophene-2-thiol

Caption: Disposal workflow for 4-Methylthiophene-2-thiol.

Procedure:

• Segregation and Collection: Collect all waste containing 4-Methylthiophene-2-thiol, including unused solutions, reaction mixtures, and solvent rinses, in a designated and clearly labeled hazardous waste container.[4][7] Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Oxidation in a Fume Hood: Perform the following steps inside a certified chemical fume hood.

• Addition of Oxidizing Agent: Slowly and carefully add an excess of sodium hypochlorite (bleach) solution to the thiol-containing waste.[8] For every 1 gram of thiol, a significant excess of bleach should be used to ensure complete oxidation. A 1:1 mixture of bleach and water can also be effective.[5] The addition may be exothermic, so proceed with caution, especially with larger quantities.[8]

• Reaction Time: Allow the mixture to react for a minimum of 24 hours.[8][9] This extended time is necessary to ensure the complete oxidation of the thiol. Gentle stirring can facilitate the reaction.

• Verification of Neutralization: After 24 hours, cautiously check for the characteristic thiol odor.[1] If the stench persists, it indicates that the oxidation is incomplete. In this case, add more bleach solution and allow the reaction to continue for another 24 hours.[1]

• Final Disposal: Once the odor is no longer detectable, the neutralized solution can be disposed of according to your institution's and local regulations. It is important to note that even after treatment, the resulting solution may still be considered hazardous waste and require collection by your EHS office. Always consult your institution's specific guidelines for the final disposal of treated chemical waste.[10]

Decontamination of Glassware and Equipment

All glassware, stir bars, and other equipment that have come into contact with 4-Methylthiophene-2-thiol must be decontaminated to remove any residual odor and hazardous material.

Procedure:

• Initial Rinse: Rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone) to remove the bulk of the thiol. Collect this rinse as hazardous waste and treat it using the oxidation procedure described above.

• Bleach Soak: Submerge the rinsed items in a bleach bath (a 1:1 mixture of bleach and water is effective) within a fume hood.[5] Allow the items to soak for at least 24 hours to ensure complete oxidation of any remaining thiol.[9]

• Final Cleaning: After the bleach soak, thoroughly rinse the glassware with water and then wash using standard laboratory cleaning procedures.[5]

Management of Solid Waste

Disposable items such as gloves, pipette tips, and paper towels contaminated with 4-Methylthiophene-2-thiol should be managed as hazardous solid waste.

Procedure:

• Segregation: Place all contaminated solid waste into a designated, clearly labeled hazardous waste bag.[4][9]

• Odor Containment: To minimize the release of the stench into the laboratory, it is good practice to double-bag the waste or place the initial bag inside a rigid, sealable container.[9]

• Disposal: Dispose of the container through your institution's hazardous waste management program.

Spill Response

In the event of a spill of 4-Methylthiophene-2-thiol, immediate and appropriate action is required to minimize exposure and environmental contamination.

• Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.

• Restrict Access: Prevent entry to the spill area.

• Consult EHS: For anything other than a very minor spill, contact your institution's EHS office for guidance and assistance.[9]

• Cleanup (for minor spills): If you are trained and equipped to handle a minor spill, wear the appropriate PPE, including respiratory protection if necessary. Absorb the spill with an inert material (e.g., vermiculite or sand). Collect the absorbed material into a designated hazardous waste container and treat it as solid waste. Decontaminate the spill area with a bleach solution.

By adhering to these scientifically grounded procedures, you can effectively manage the risks associated with 4-Methylthiophene-2-thiol, ensuring a safe laboratory environment for yourself and your colleagues while maintaining compliance with environmental regulations.

References

• Emory University, Department of Chemistry. Chemical Waste Disposal Guidelines. Available at: [Link]

• Sigma-Aldrich. (2025, November 6).
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• University of Minnesota, Department of Environmental Health and Safety. (n.d.). Thiols.
• General SOP for How to Work with Thiols. (n.d.).
• Standard Operation Procedure for Disposal of Unknown Thiols. (2008, May 13).
• TCI Chemicals. (n.d.).
• Fisher Scientific. (2010, August 20).
• Fisher Scientific. (2025, May 1). 4-(Methylthio)
• Fisher Scientific. (2025, December 20).
• Yale Environmental Health & Safety. (n.d.). Management of Hazardous Waste Procedure.
• Synerzine. (2015, June 10).
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• UCLA Department of Chemistry and Biochemistry. (n.d.). Standard Operating Procedures for Using Stench Chemicals.
• BenchChem. (2025). Essential Guide to the Safe Disposal of Thiane-4-thiol.
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• Thermo Fisher Scientific. (2025, September 24).
• ResearchGate. (n.d.). A simple method for the removal of thiols on gold surfaces using an NH4OH–H2O2–H2O solution.
• Sigma-Aldrich. (n.d.). 4-Methylthiophene-2-carboxaldehyde 97%.
• PubChem. (n.d.).
• PubChem. (n.d.). (2R)-4-methylpentane-2-thiol.
• Key Organics. (2017, December 1). 8-methyl-2-(5-methylthiophen-2-yl)
• Cheméo. (n.d.). Chemical Properties of 2-Pentanethiol, 4-methyl-.
• Merck Millipore. (2025, August 6).
• ChemicalBook. (2023, May 25). 4-METHYL-THIOPHENE-2-CARBOXAMIDE.

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